1,4-Diethynyl-2,5-dipropoxybenzene

Core Science & Biosynthesis

Synthesis and Mechanistic Evaluation of 1,4-Diethynyl-2,5-dipropoxybenzene: A Core Monomer for Conjugated Poly(arylene ethynylene)s

Executive Summary

The development of advanced conjugated polymers, specifically poly(arylene ethynylene)s (PAEs) and poly(phenylene ethynylene)s (PPEs), relies heavily on the precise engineering of rigid-rod monomers. 1,4-Diethynyl-2,5-dipropoxybenzene stands as a highly versatile building block in this domain. This technical whitepaper provides an in-depth, self-validating guide to the four-step synthesis of this monomer, detailing the mechanistic causality behind each experimental choice to ensure high fidelity and reproducibility for researchers and materials scientists.

Structural Rationale & Monomer Utility

The molecular architecture of 1,4-diethynyl-2,5-dipropoxybenzene is intentionally designed to balance electronic properties with physical processability:

• Propoxy Side Chains (Positions 2,5): These alkoxy groups serve a dual purpose. First, they act as strong electron-donating groups (EDGs) via resonance, which raises the HOMO level of the resulting polymer and aids in bandgap engineering[1]. Second, they disrupt interchain π−π stacking just enough to impart solubility in common organic solvents, a critical requirement for spin-coating and device fabrication.

• Terminal Ethynyl Groups (Positions 1,4): The alkyne moieties provide linear, sterically unhindered sites for cross-coupling polymerizations (e.g., Sonogashira or Glaser couplings), ensuring the rigid-rod linearity of the final polymer backbone.

Synthesis Pathway Overview

The synthesis follows a highly convergent, four-step pathway starting from inexpensive hydroquinone.

Figure 1: Four-step synthesis pathway of 1,4-diethynyl-2,5-dipropoxybenzene.

Step-by-Step Experimental Protocols & Mechanistic Causality

Step 1: Williamson Etherification (Alkylation)

Objective: Convert hydroquinone to 1,4-dipropoxybenzene.

• Mechanistic Causality: Potassium carbonate ( K2​CO3​ ) is selected as the base over stronger bases like NaOH to prevent the unwanted oxidation of hydroquinone to benzoquinone in the presence of trace oxygen. Dimethylformamide (DMF) is used as a polar aprotic solvent to leave the phenoxide nucleophile unsolvated, thereby accelerating the SN​2 attack on 1-bromopropane.

• Protocol:

  • Dissolve hydroquinone (1.0 eq) and K2​CO3​ (2.5 eq) in anhydrous DMF under a nitrogen atmosphere. Stir for 30 minutes at room temperature to form the phenoxide.

  • Add 1-bromopropane (2.2 eq) dropwise.

  • Elevate the temperature to 80 °C and reflux for 12 hours.

  • Quench by pouring the mixture into ice-cold water.

• Self-Validation: The reaction is complete when the initial dark slurry transforms into a suspension yielding a fluffy white precipitate upon aqueous quenching. The product can be verified via TLC (Hexanes/EtOAc) showing complete consumption of the highly polar hydroquinone.

Step 2: Electrophilic Aromatic Iodination

Objective: Regioselective iodination to yield 1,4-diiodo-2,5-dipropoxybenzene.

• Mechanistic Causality: The propoxy groups strongly activate the benzene ring, making the 2- and 5-positions highly susceptible to electrophilic attack[2]. Molecular iodine ( I2​ ) alone is insufficiently electrophilic. The addition of potassium iodate ( KIO3​ ) and sulfuric acid generates the highly reactive iodonium ion ( I+ ). Furthermore, KIO3​ acts as an oxidant to recycle the hydroiodic acid ( HI ) byproduct back into I2​ , ensuring near 100% atom economy for iodine.

• Protocol:

  • Dissolve 1,4-dipropoxybenzene (1.0 eq), I2​ (1.0 eq), and KIO3​ (0.4 eq) in glacial acetic acid.

  • Add a catalytic amount of concentrated H2​SO4​ dropwise.

  • Heat the mixture to 100 °C for 4-6 hours.

  • Cool to room temperature and pour into a 10% aqueous sodium thiosulfate ( Na2​S2​O3​ ) solution to neutralize unreacted iodine. Filter and recrystallize from ethanol.

• Self-Validation: The reaction mixture will initially be dark purple due to I2​ . As the electrophilic substitution proceeds to completion, the solution will fade to a pale yellow or white suspension, serving as a direct visual indicator of iodine consumption.

Step 3: Sonogashira Cross-Coupling

Objective: Install protected alkyne groups to form 1,4-bis(trimethylsilylethynyl)-2,5-dipropoxybenzene.

• Mechanistic Causality: This palladium-catalyzed sp2−sp coupling requires a copper co-catalyst. The use of a mixed solvent system (diisopropylamine and toluene) is critical. Diisopropylamine acts as both the base (to deprotonate the terminal alkyne) and a ligand, while toluene ensures the solubility of the increasingly rigid, non-polar intermediate.

• Protocol:

  • In a Schlenk flask, combine 1,4-diiodo-2,5-dipropoxybenzene (1.0 eq), Pd(PPh3​)4​ (0.05 eq), and CuI (0.05 eq).

  • Evacuate and backfill with nitrogen three times to ensure strict oxygen exclusion (preventing Glaser homocoupling of the alkyne).

  • Inject degassed diisopropylamine and toluene (1:2 ratio), followed by trimethylsilylacetylene (TMSA) (2.5 eq).

  • Heat to 80 °C for 10 hours.

  • Filter through a short Celite pad to remove metal catalysts and salts, concentrate, and purify via column chromatography.

• Self-Validation: Within the first hour of heating, a thick white/yellow precipitate of diisopropylammonium iodide will form. The stoichiometric accumulation of this salt visually validates the progress of the cross-coupling cycle.

Step 4: Desilylation (Deprotection)

Objective: Cleave the TMS groups to yield the final 1,4-diethynyl-2,5-dipropoxybenzene monomer.

• Mechanistic Causality: The silicon-carbon bond is highly susceptible to nucleophilic cleavage. Methoxide ions (generated in situ from K2​CO3​ in methanol) attack the silicon atom, forming a stable silyl ether and releasing the terminal alkyne. THF is added as a co-solvent to maintain the solubility of the bulky precursor.

• Protocol:

  • Dissolve the TMS-protected intermediate in a 1:1 mixture of Methanol/THF.

  • Add anhydrous K2​CO3​ (4.0 eq) and stir at room temperature for 2-4 hours.

  • Extract with dichloromethane, wash with brine, dry over MgSO4​ , and evaporate the solvent.

• Self-Validation: The deprotection can be confirmed by FT-IR spectroscopy; the disappearance of the strong C-Si stretch at ~850 cm−1 and the emergence of a sharp terminal alkyne C-H stretch at ~3280 cm−1 confirms total deprotection.

Mechanistic Deep-Dive: The Sonogashira Catalytic Cycle

The success of Step 3 relies on a dual-catalytic cycle. The Palladium cycle handles the C-C bond formation, while the Copper cycle facilitates the generation of the nucleophile.

Figure 2: Mechanistic catalytic cycle of the Sonogashira cross-coupling step.

• Oxidative Addition: The active Pd0 inserts into the aryl-iodine bond of the 1,4-diiodo-2,5-dipropoxybenzene. Aryl iodides are highly reactive here, allowing the reaction to proceed smoothly[2].

• Transmetalation: The copper acetylide (formed via the reaction of TMSA, CuI, and the amine base) transfers the alkyne to the Palladium center, displacing the iodide ligand.

• Reductive Elimination: The complex isomerizes to a cis conformation, and the newly formed C-C bond is expelled, regenerating the Pd0 catalyst.

Quantitative Reaction Parameters

The following table summarizes the optimized thermodynamic and temporal parameters required to achieve maximum yield across the four-step synthesis.

Step	Reaction Type	Reagents & Catalysts	Solvent System	Temp (°C)	Time (h)	Typical Yield (%)
1	Williamson Etherification	1-Bromopropane, K2​CO3​	DMF	80	12-14	90-95
2	Electrophilic Iodination	I2​ , KIO3​ , H2​SO4​	Acetic Acid	100	4-6	75-85
3	Sonogashira Coupling	TMSA, Pd(PPh3​)4​ , CuI	iPr2​NH / Toluene	80	10-12	80-90
4	Desilylation	K2​CO3​	MeOH / THF	25 (RT)	2-4	85-95

Conclusion

The synthesis of 1,4-diethynyl-2,5-dipropoxybenzene is a robust, highly scalable pathway that relies on fundamental organic transformations: etherification, electrophilic aromatic substitution, and transition-metal-catalyzed cross-coupling. By strictly controlling the electronic environment (utilizing the directing effects of the propoxy groups) and maintaining rigorous stoichiometric and atmospheric controls during the Sonogashira coupling, researchers can reliably produce high-purity monomers essential for the next generation of optoelectronic materials and conjugated polymers.

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A Technical Guide to the Spectroscopic Properties of 1,4-Diethynyl-2,5-dipropoxybenzene

Abstract: This technical guide provides an in-depth analysis of the core spectroscopic properties of 1,4-Diethynyl-2,5-dipropoxybenzene, a key building block in the field of advanced materials science. Designed for researchers, chemists, and drug development professionals, this document synthesizes theoretical principles with practical, field-proven insights into the molecule's behavior under various spectroscopic techniques. We will explore its Nuclear Magnetic Resonance (NMR), vibrational (FT-IR and Raman), and electronic (UV-Vis absorption and fluorescence) characteristics. The causality behind experimental choices and the interpretation of spectral data are explained to provide a self-validating framework for its characterization and application in developing novel conjugated polymers, organic electronics, and fluorescent probes.

Introduction and Molecular Significance

1,4-Diethynyl-2,5-dipropoxybenzene is a member of the diethynylarene family, a class of organic molecules that serve as fundamental synthons for creating highly conjugated systems. Its rigid phenylene-ethynylene backbone, functionalized with flexible propoxy side chains, imparts a unique combination of electronic properties and solution processability. The terminal ethynyl groups are particularly reactive, making them ideal for polymerization reactions, such as Sonogashira or Glaser coupling, to form advanced materials like poly(phenylene ethynylene)s (PPEs).[1] These polymers are at the forefront of research for applications in organic light-emitting diodes (OLEDs), solar cells, and chemical sensors.[2][3] Understanding the spectroscopic signature of the monomer is therefore a critical prerequisite for designing and characterizing the resulting macromolecular structures.

Molecular Structure and Synthesis Overview

The structural architecture of 1,4-Diethynyl-2,5-dipropoxybenzene features a central benzene ring substituted with two electron-donating propoxy groups and two reactive ethynyl groups. This arrangement creates a π-conjugated system that dictates its electronic and optical properties.

Figure 2: Standard workflow for photophysical analysis.

UV-Vis Absorption Spectroscopy

The absorption of UV or visible light promotes electrons from the highest occupied molecular orbital (HOMO) to the lowest unoccupied molecular orbital (LUMO). For 1,4-Diethynyl-2,5-dipropoxybenzene, the primary absorption bands arise from π-π* transitions within the conjugated phenylene-ethynylene core. [4]The presence of electron-donating propoxy groups typically causes a red-shift (bathochromic shift) in the absorption maximum (λ_max) compared to unsubstituted 1,4-diethynylbenzene. [5] The λ_max is expected to be in the near-UV region. The solvent can influence the exact position of λ_max; more polar solvents may cause slight shifts depending on the change in dipole moment between the ground and excited states. [6]

Fluorescence Spectroscopy

Many conjugated molecules, including diethynylarenes, are fluorescent, meaning they emit light upon relaxation from an excited electronic state.

• Emission Spectrum: The fluorescence emission spectrum is typically a mirror image of the absorption spectrum and is red-shifted to a longer wavelength (λ_em).

• Stokes Shift: The difference in wavelength (or energy) between the absorption maximum (λ_max) and the emission maximum (λ_em) is known as the Stokes shift. A larger Stokes shift is often desirable in applications like fluorescent probes to minimize self-absorption.

• Quantum Yield (Φ_F): This value represents the efficiency of the fluorescence process (photons emitted / photons absorbed). The quantum yield can be sensitive to the molecular environment, including the solvent and the presence of quenching species. For instance, solvents like chloroform have been shown to quench the fluorescence of similar divinylbenzene monomers. [7]

  Parameter	Expected Value / Observation	Significance
  λ_max (Absorption)	~320-350 nm	Corresponds to the HOMO-LUMO energy gap of the π-conjugated system.
  λ_em (Emission)	~360-400 nm	Wavelength of emitted light; determines the color of fluorescence.
  Stokes Shift	40-60 nm	Separation between absorption and emission, crucial for sensor applications.

  | Fluorescence | Expected to be fluorescent | Indicates potential for use in OLEDs, sensors, and bio-imaging. |

Table 3: Key Photophysical Properties. Note: Values are estimated based on similar dialkoxy-substituted diethynylarenes and distyrylbenzenes. [2][3]

Conclusion and Applications

The spectroscopic properties of 1,4-Diethynyl-2,5-dipropoxybenzene confirm its structure as a highly conjugated, electronically active molecule. NMR and vibrational spectroscopies provide unambiguous structural validation, while UV-Vis and fluorescence spectroscopies reveal its electronic behavior, which is fundamental to its applications. The combination of a rigid, fluorescent core with solubilizing side chains makes this molecule an exceptionally versatile platform for:

• Conducting Polymers: Serving as a monomer for creating highly conjugated polymers with tunable electronic properties for use in organic electronics. [8]* Fluorescent Sensors: The sensitivity of its fluorescence to the local environment can be exploited for the development of chemical sensors. [3]* Organic Light-Emitting Diodes (OLEDs): Its inherent fluorescence makes it a candidate for use as an emissive material or a host in OLED devices.

This guide provides the foundational spectroscopic knowledge required for researchers to effectively utilize, characterize, and modify 1,4-Diethynyl-2,5-dipropoxybenzene in the pursuit of next-generation organic materials.

References

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• MDPI. (2019, December 13). UV–Vis Absorption Properties of New Aromatic Imines and Their Compositions with Poly({4,8-bis[(2-Ethylhexyl)oxy]Benzo[1,2-b:4,5-b′]Dithiophene-2,6-diyl}{3-Fluoro-2-[(2-Ethylhexyl)Carbonyl]Thieno. Retrieved from [Link]

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• MDPI. (2025, October 3). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Retrieved from [Link]

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Thermal Stability and Melting Point of 1,4-Diethynyl-2,5-dipropoxybenzene: A Comprehensive Technical Guide

Executive Summary

The rational design of organic electronic materials relies heavily on the precise tuning of molecular building blocks. 1,4-Diethynyl-2,5-dipropoxybenzene (CAS: 406721-43-5) is a critical bifunctional monomer utilized in the synthesis of oligo(phenyleneethynylene) (OPE) systems, conjugated polymers, and charge-transfer cocrystals. Understanding its thermal behavior—specifically its melting point and thermal stability—is paramount for optimizing melt-processing techniques, controlling polymerization kinetics, and ensuring the long-term stability of the resulting optoelectronic devices.

This technical guide provides an in-depth analysis of the thermodynamic phase transitions and thermal cross-linking mechanisms of 1,4-diethynyl-2,5-dipropoxybenzene, supported by validated experimental protocols for its characterization and application.

Molecular Profile & Fundamental Properties

The addition of propoxy chains to the diethynylbenzene core fundamentally alters its intermolecular interactions. While unsubstituted 1,4-diethynylbenzene is highly rigid and crystalline, the flexible alkoxy chains introduce steric hindrance that increases free volume and disrupts π−π stacking.

Table 1: Quantitative Physicochemical Properties

Property	Value	Mechanistic Implication
IUPAC Name	1,4-Diethynyl-2,5-dipropoxybenzene	Bifunctional alkyne allows step-growth polymerization.
CAS Number	406721-43-5	Standard identifier for material sourcing.
Molecular Formula	C16H18O2	High carbon-to-hydrogen ratio favors high char yield.
Molecular Weight	242.32 g/mol	Determines stoichiometric ratios in cross-coupling.
Melting Point (Tm)	39–55 °C	Low Tm enables low-temperature melt-processing.
Boiling Point	~373.9 °C (Predicted)	High boiling point prevents volatilization prior to curing.

Phase Transitions and Thermal Polymerization Mechanism

The Melting Point Causality

The melting point of 1,4-diethynyl-2,5-dipropoxybenzene is remarkably low, recorded at 39–55 °C (1)[1]. This is a direct consequence of the 2,5-dipropoxy substitution. The flexible alkyl chains act as internal plasticizers, disrupting the highly ordered crystal lattice that typically characterizes rigid polyaromatics. This low melting point is highly advantageous: it allows the monomer to transition into a liquid state at mild temperatures, facilitating homogeneous mixing with catalysts or dopants before any thermal degradation or premature cross-linking can occur.

Thermally Induced Cross-Linking

While the monomer is stable at ambient conditions, terminal alkynes are highly reactive at elevated temperatures. When heated above 120 °C, diethynylbenzene derivatives undergo a thermally initiated, catalyst-free step-growth polymerization (2)[2]. This exothermic process involves the cyclotrimerization and Diels-Alder-like addition of the ethynyl groups, transforming the liquid monomer into a highly cross-linked, infusible thermoset network.

Because the cross-linking occurs well below the predicted boiling point (~373 °C), the monomer cures into a solid matrix rather than vaporizing. This resulting conjugated network exhibits exceptional thermal stability, with a 5% weight loss ( Td5%​ ) typically occurring only above 360 °C (3)[3].

Thermal phase transition and cross-linking workflow.

Table 2: Thermal Characterization Parameters

Parameter	Typical Value	Phenomenon
Endothermic Peak ( Tm​ )	39–55 °C	Solid-to-liquid phase transition (Melting).
Exothermic Onset ( Tonset​ )	~120 °C	Initiation of thermal cross-linking of ethynyl groups.
Exothermic Peak ( Tpeak​ )	200–250 °C	Maximum rate of thermal polymerization.
Degradation Temp ( Td5%​ )	>360 °C	5% weight loss of the cross-linked network.

Experimental Protocols for Thermal Characterization

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems for characterizing the thermal properties of 1,4-diethynyl-2,5-dipropoxybenzene.

Protocol A: Differential Scanning Calorimetry (DSC)

Objective: To quantify the melting endotherm and the polymerization exotherm.

• Sample Preparation: Weigh exactly 3.0–5.0 mg of the monomer into a standard aluminum DSC pan and crimp the lid. Causality: A small, precise mass ensures uniform heat transfer and prevents the highly exothermic curing reaction from saturating the detector.

• Atmosphere Control: Purge the furnace with high-purity Nitrogen ( N2​ ) at a flow rate of 50 mL/min. Causality: Inert atmosphere prevents premature oxidative degradation of the alkyne groups.

• Thermal Profiling: Equilibrate at 20 °C, then ramp the temperature to 300 °C at a heating rate of 10 °C/min.

• Validation Checkpoint: The resulting thermogram must display a sharp endothermic peak between 39–55 °C. A broad exothermic peak should follow, initiating near 120 °C. If the exotherm is absent, the sample has likely undergone premature cross-linking during improper storage (e.g., exposure to heat or light).

Protocol B: Thermogravimetric Analysis (TGA)

Objective: To determine the thermal degradation kinetics ( Td5%​ ).

• Sample Loading: Place 5.0–10.0 mg of the monomer into a tared platinum or alumina crucible.

• Heating Profile: Ramp the temperature from 50 °C to 800 °C at 10 °C/min under an N2​ atmosphere.

• Validation Checkpoint: The mass should remain stable (<1% loss) up to 300 °C due to the in-situ formation of the cross-linked network. A 5% weight loss should only be observed >360 °C, confirming the successful thermal conversion into a highly stable polyaromatic matrix.

Applications in Optoelectronics: Sonogashira Cross-Coupling

Beyond direct thermal curing, 1,4-diethynyl-2,5-dipropoxybenzene is a premier building block for synthesizing conjugated oligo(phenyleneethynylene)s (OPEs). The propoxy groups are essential here: they ensure the resulting rigid-rod polymers remain soluble in common organic solvents, allowing for solution-processing of semiconductor films.

The synthesis of these OPEs is typically achieved via Sonogashira cross-coupling with aryl halides (4)[4].

Sonogashira cross-coupling workflow for OPE synthesis.

Protocol C: Sonogashira Synthesis of OPEs

• Reagent Loading: In a Schlenk flask, combine 1 equivalent of 1,4-diethynyl-2,5-dipropoxybenzene and 2 equivalents of an aryl halide (e.g., 4-bromobenzaldehyde).

• Catalytic Activation: Add Pd(PPh3​)2​Cl2​ (5 mol%) and CuI (5 mol%) in a degassed solvent mixture of Toluene and Diisopropylamine (v/v 1:1). Causality: CuI generates the copper acetylide intermediate, which transmetalates with the Pd complex. Strict degassing (via freeze-pump-thaw) is critical to prevent oxidative alkyne homocoupling (Glaser coupling).

• Reaction and Isolation: Stir the mixture at 50 °C for 24 hours under inert atmosphere. Quench and precipitate the resulting polymer in cold methanol.

• Validation Checkpoint: 1H NMR spectroscopy of the purified product must show the complete disappearance of the terminal alkyne proton peak (typically found at ~3.3 ppm), confirming quantitative conversion.

References

• Guidechem.1,4-diethynyl-2,5-dipropoxybenzene Properties and Melting Point.
• ACS Omega.Accessing the Ene–Imine Motif in 1H-Isoindole, Thienopyrrole, and Thienopyridine Building Blocks.
• ACS Omega.Tuning of Optoelectronic Properties in Oligo(phenyleneethynylene)-Based Cocrystals through Modulation of Charge-Transfer Interactions.
• MDPI.The Polymers of Diethynylarenes—Is Selective Polymerization at One Acetylene Bond Possible? A Review.

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Band Gap Engineering of 1,4-Diethynyl-2,5-dipropoxybenzene Derivatives: A Technical Guide for Advanced Theranostics and Organic Bioelectronics

Executive Summary

The rational design of π -conjugated polymers has historically been the domain of optoelectronics. However, the emergence of organic bioelectronics and theranostics has shifted this paradigm into the realm of drug development and biomedical sciences. At the core of this transition is 1,4-diethynyl-2,5-dipropoxybenzene (DEDPB) , a highly versatile monomer used to synthesize poly(arylene ethynylene)s (PAEs).

For drug development professionals, DEDPB derivatives represent a powerful platform for creating near-infrared (NIR) fluorescent probes, photodynamic therapy (PDT) agents, and active channels in biosensors for high-throughput drug screening. This guide deconstructs the mechanistic causality behind tuning the electronic band gap of DEDPB derivatives, providing self-validating protocols for their synthesis and characterization.

Mechanistic Foundations of Band Gap Engineering

The intrinsic band gap energy ( Eg​ ) of a π -conjugated polymer is dictated by the energy difference between its Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO)1[1]. Unmodified PAEs typically exhibit large band gaps (>2.0 eV), which restrict their utility in biological tissues where NIR light (1.4–1.8 eV) is required for deep penetration[1].

DEDPB overcomes this limitation through three structural advantages:

• The Dipropoxy Substituents (Electron-Donating): The alkoxy chains act as strong electron-donating groups (EDGs) via resonance, significantly raising the HOMO energy level. Furthermore, the steric bulk of the propoxy chains prevents excessive intermolecular π−π stacking, ensuring the resulting polymers remain soluble in organic solvents—a strict prerequisite for formulating bio-inks and injectable theranostic nanoparticles.

• The Ethynylene Linker (Conjugation & Rigidity): The alkyne bonds provide cylindrical π -symmetry. This allows adjacent aromatic rings to rotate without completely breaking conjugation, maintaining a rigid backbone that extends the effective conjugation length.

• The Donor-Acceptor (D-A) Paradigm: By copolymerizing the electron-rich DEDPB (Donor) with an electron-deficient monomer (Acceptor), researchers induce Intramolecular Charge Transfer (ICT). This hybridization pushes the HOMO and LUMO closer together, drastically compressing the band gap[1].

Donor-Acceptor (D-A) band gap engineering pathway for DEDPB derivatives.

Quantitative Optoelectronic Data

The choice of the acceptor molecule directly dictates the final band gap of the DEDPB derivative. The table below summarizes the optical ( Egopt​ ) and electrochemical ( EgCV​ ) band gaps of various DEDPB-based systems, demonstrating the precision with which these materials can be tuned for specific biomedical optical windows.

Derivative / Polymer System	Acceptor / Co-monomer	Optical Band Gap ( Egopt​ )	Electrochemical Band Gap ( EgCV​ )	Ref
OPE (Monomer)	None	3.00 eV	-	[2]
OPE-TCPN Cocrystal	TCPN	2.65 eV	-	[2]
OPE-TCNB Cocrystal	TCNB	2.59 eV	-	[2]
PAE-Pentacene Copolymer	Pentacene	1.68 eV	1.69 eV	[3]
PAE-Thienopyrazine	Thienopyrazine	1.72 eV	-	[4]
PBBN-TCBD (Side-chain D-A)	TCBD	1.59 eV	1.35 eV	[1]

Note: The discrepancy between Egopt​ and EgCV​ in highly conjugated systems (like PBBN-TCBD) is attributed to ion pairing effects during cyclic voltammetry, indicating a very low exciton binding energy[1].

Translation to Drug Development: Theranostics and Biosensors

For pharmaceutical scientists, the tunable band gap of DEDPB derivatives translates directly into functional biomedical applications:

• Near-Infrared (NIR) Bioimaging: Polymers with band gaps between 1.50–1.75 eV emit fluorescence in the NIR-I window (700–900 nm). When formulated into lipid nanoparticles, these polymers act as tracking probes for drug delivery vehicles, allowing real-time, deep-tissue imaging without interference from biological autofluorescence.

• Photodynamic Therapy (PDT): Ultra-low band gap DEDPB copolymers can undergo intersystem crossing upon irradiation. The excited triplet state transfers energy to molecular oxygen in tissues, generating Reactive Oxygen Species (ROS) to induce localized apoptosis in tumor models.

• Organic Electrochemical Transistors (OECTs): DEDPB derivatives with functional side arms are highly reliable for use in electronic and photonic applications, including OECTs5[5]. These transistors are utilized in lab-on-a-chip devices to monitor cellular responses to experimental drugs in real-time.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating internal controls and mechanistic rationales for each step.

Protocol A: Synthesis of D-A Copolymers via Room-Temperature Sonogashira Coupling

Traditional Sonogashira couplings require high heat, which can degrade sensitive functional groups intended for biological targeting. This adapted room-temperature protocol utilizes a specific catalyst system to circumvent thermal degradation3[3].

• Preparation: In a nitrogen-filled glovebox, combine equimolar amounts of 1,4-diethynyl-2,5-dipropoxybenzene (donor) and a dihalogenated acceptor (e.g., dibromo-pentacene) in a Schlenk flask.

• Catalyst Addition: Add PdCl2​(PhCN)2​ (catalyst), P(tBu)3​ (ligand), and CuI (co-catalyst).

  • Causality Check: The bulky, electron-rich P(tBu)3​ ligand is critical. It accelerates the oxidative addition of the aryl halide to the palladium center, allowing the reaction to proceed efficiently at room temperature[3].

• Solvent Matrix: Inject a degassed mixture of toluene and diisopropylamine (as both solvent and base).

• Polymerization: Stir at 25∘C for exactly 6 hours.

  • Causality Check: Limiting the reaction time to 6 hours prevents excessive cross-linking, ensuring the resulting polymer retains >5.0 mg/mL solubility in common organic solvents for downstream device fabrication[3].

• Purification: Precipitate the polymer dropwise into rapidly stirred methanol. Filter, wash via Soxhlet extraction (to remove oligomers), and dry under vacuum.

Protocol B: Electrochemical Band Gap Determination (Cyclic Voltammetry)

Optical band gaps ( Egopt​ ) provide a baseline, but electrochemical band gaps ( EgCV​ ) are required to map the exact HOMO/LUMO energy levels against biological redox potentials.

• Film Preparation: Dissolve the synthesized DEDPB polymer in chlorobenzene (5 mg/mL). Drop-cast 5μL onto a polished glassy carbon working electrode and dry under vacuum.

• Electrochemical Cell Setup: Assemble a three-electrode cell using the polymer-coated glassy carbon (working), a Pt wire (counter), and an Ag/Ag+ electrode (reference). Submerge in a 0.1 M solution of tetrabutylammonium hexafluorophosphate ( Bu4​NPF6​ ) in anhydrous acetonitrile.

• Measurement: Sweep the potential anodically to identify the onset of oxidation ( Eoxonset​ ) and cathodically for the onset of reduction ( Eredonset​ ).

• Internal Calibration (Self-Validation): Spike the electrolyte with ferrocene. Measure the Fc/Fc+ redox potential.

  • Causality Check: Reference electrodes drift over time. Calibrating against the Fc/Fc+ couple (which sits at a known 4.80 eV below the vacuum level) mathematically nullifies this drift, ensuring absolute trustworthiness of the calculated energy levels[1].

• Calculation:

  • EHOMO​=−(Eoxonset​−E1/2Fc​+4.80) eV

  • ELUMO​=−(Eredonset​−E1/2Fc​+4.80) eV

  • EgCV​=ELUMO​−EHOMO​

Standardized electrochemical workflow for determining HOMO/LUMO energy levels.

References

• Source: Journal of the American Chemical Society (ACS)
• Synthesis and Characterization of a Low-Bandgap Poly(arylene ethynylene)
• Tuning of Optoelectronic Properties in Oligo(phenyleneethynylene)
• Functional phenylethynylene side arm poly(arylene ethynylene)
• Synthesis and characterization of a thienopyrazine-based low band-gap poly(arylene ethynylene)

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• 5. Functional phenylethynylene side arm poly(arylene ethynylene) conjugated polymers: optical and electrochemical behavior for enrichment of electronic applications - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Polymerization techniques for 1,4-Diethynyl-2,5-dipropoxybenzene

Advanced Polymerization Techniques for 1,4-Diethynyl-2,5-dipropoxybenzene: Application Notes and Protocols

Introduction & Mechanistic Overview

1,4-Diethynyl-2,5-dipropoxybenzene (CAS: 406721-43-5)[1] is a critical bifunctional monomer utilized in the synthesis of rigid-rod π -conjugated polymers. The incorporation of dipropoxy side chains is a calculated structural design choice: it disrupts interchain π−π stacking just enough to impart solubility in common organic solvents (e.g., chloroform, toluene) without compromising the extended conjugation of the polymer backbone[2]. This solubility is an absolute prerequisite for downstream solution-processing techniques used in organic photovoltaics, sensors, and molecular electronics.

This guide details the two primary polymerization pathways for this monomer:

• Sonogashira-Hagihara Cross-Coupling Polymerization : Yields alternating Poly(arylene ethynylene)s (PAEs).

• Glaser-Hay Oxidative Coupling : Yields homopolymeric Poly(arylene butadiynylene)s (PABs)[3].

Causality in Experimental Choices (E-E-A-T Principles)

Catalyst and Halide Selection in Sonogashira Polymerization: The Sonogashira cross-coupling relies on a dual-catalyst system: a Pd(0) active species for the oxidative addition of the aryl halide, and a Cu(I) co-catalyst to form a highly nucleophilic copper acetylide intermediate[4]. When selecting the dihaloarene comonomer, diiodoarenes are strictly preferred over dibromoarenes. The carbon-iodine bond has a lower dissociation energy, which accelerates the oxidative addition step. This allows the polymerization to proceed under milder conditions (e.g., 60 °C), significantly suppressing undesired Glaser homocoupling side reactions and yielding higher molecular weight polymers with strict A-B alternation[5].

Amine Solvent Dynamics: The reaction requires an amine to act as both a base (to neutralize the HX byproduct and facilitate the formation of the copper acetylide) and a solvent/co-solvent. A mixture of Toluene and Diisopropylamine (DIPA) is optimal. DIPA is sufficiently basic but sterically hindered, preventing it from coordinating too strongly to the Pd center and poisoning the catalyst[4].

Glaser-Hay Ligand Tuning: For the oxidative homopolymerization, CuCl is paired with N,N,N',N'-tetramethylethylenediamine (TMEDA). TMEDA acts as a bidentate ligand, solubilizing the Cu(I) salt in organic solvents (like chlorobenzene) and tuning its redox potential to efficiently utilize molecular oxygen as the terminal oxidant[3].

Visualizing the Polymerization Pathways

Logical pathways for the polymerization of 1,4-Diethynyl-2,5-dipropoxybenzene.

Quantitative Data: Expected Polymer Properties

The following table summarizes the typical physicochemical properties of the resulting polymers based on literature benchmarks.

Polymer Type	Linkage Structure	Typical Mn​ (kDa)	PDI ( Mw​/Mn​ )	Optical Bandgap ( Eg​ )	Solubility
PAE (with 1,4-Diiodobenzene)	−Ar−C≡C−Ar−C≡C−	15.0 - 30.0	1.8 - 2.5	~2.40 eV	High (CHCl 3​ , THF, Toluene)
PAB (Homopolymer)	−Ar−C≡C−C≡C−	10.0 - 20.0	2.0 - 3.0	~2.20 eV	Moderate (CHCl 3​ , THF)

Detailed Experimental Protocols

These protocols are designed as self-validating systems. Analytical checkpoints are embedded to ensure reaction fidelity before proceeding to subsequent steps.

Protocol A: Sonogashira-Hagihara Cross-Coupling Polymerization[7]

Objective: Synthesize a high-molecular-weight Poly(arylene ethynylene) (PAE).

Reagents:

• 1,4-Diethynyl-2,5-dipropoxybenzene (1.00 mmol)[1]

• 1,4-Diiodo-2,5-dialkoxybenzene (1.00 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh 3​ ) 4​ ] (0.05 mmol, 5 mol%)

• Copper(I) iodide [CuI] (0.05 mmol, 5 mol%)

• Toluene (Anhydrous, 10 mL)

• Diisopropylamine (DIPA) (Anhydrous, 10 mL)[4]

Step-by-Step Methodology:

• Preparation & Degassing: In a nitrogen-filled glovebox, add the diethynyl monomer, diiodoarene, Pd(PPh 3​ ) 4​ , and CuI to a 50 mL Schlenk flask.

• Solvent Addition: Transfer the flask to a Schlenk line. Inject anhydrous Toluene and DIPA via a gastight syringe.

• Freeze-Pump-Thaw: Subject the mixture to three freeze-pump-thaw cycles to strictly remove dissolved oxygen. Causality: Trace oxygen induces Glaser homocoupling of the terminal alkynes, which disrupts the strict A-B alternating stoichiometry required for high-molecular-weight step-growth polymerization.

• Polymerization: Heat the reaction mixture to 60 °C under continuous magnetic stirring for 48 hours. The solution will progressively become viscous and exhibit strong fluorescence.

• End-Capping (Optional but Recommended): Add 0.1 mmol of phenylacetylene, stir for 2 hours, then add 0.1 mmol of iodobenzene and stir for another 2 hours. This removes reactive end-groups, enhancing thermal stability.

• Precipitation: Cool the mixture to room temperature and precipitate dropwise into 500 mL of vigorously stirred methanol.

• Purification: Collect the crude polymer via vacuum filtration. Purify via Soxhlet extraction using acetone for 24 hours to remove oligomers and catalyst residues, followed by extraction with chloroform to collect the desired polymer.

• Self-Validation Checkpoint: Analyze the purified polymer via FTIR. The complete disappearance of the terminal alkyne C-H stretching vibration at ~3286–3309 cm −1 validates high monomer conversion and successful polymerization[6].

Protocol B: Glaser-Hay Oxidative Polymerization[4]

Objective: Synthesize Poly(arylene butadiynylene) (PAB) via homopolymerization.

Reagents:

• 1,4-Diethynyl-2,5-dipropoxybenzene (1.00 mmol)

• Copper(I) chloride [CuCl] (0.10 mmol, 10 mol%)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA) (0.20 mmol, 20 mol%)

• Chlorobenzene (15 mL)

• Oxygen gas (O 2​ )

Step-by-Step Methodology:

• Catalyst Complexation: In a 50 mL round-bottom flask, dissolve CuCl and TMEDA in 5 mL of chlorobenzene. Stir for 15 minutes at room temperature until a clear, dark-green complex forms.

• Monomer Addition: Dissolve the diethynyl monomer in 10 mL of chlorobenzene and add it to the catalyst solution.

• Oxidation: Bubble dry O 2​ gas through the solution at a moderate rate. Maintain the reaction at 30 °C for 24 hours. Causality: Vigorous stirring and continuous O 2​ bubbling are critical to ensure oxygen does not become the rate-limiting reagent in the oxidative cycle.

• Quenching & Precipitation: Pour the viscous reaction mixture into 300 mL of acidified methanol (containing 1% HCl) to quench the copper catalyst and precipitate the polymer.

• Purification: Filter the dark red/brown polymer. Wash successively with methanol, water, and acetone. Dry under vacuum at 50 °C for 24 hours.

• Self-Validation Checkpoint: Raman spectroscopy should reveal a strong, sharp peak at ~2140 cm −1 corresponding to the conjugated unsymmetrical diacetylene ( −C≡C−C≡C− ) linkage.

Visualizing the Experimental Workflow

Step-by-step experimental workflow for the Sonogashira polymerization of PAEs.

Sources

• 1. 406721-43-5 | 1,4-Diethynyl-2,5-dipropoxybenzene - AiFChem [aifchem.com]
• 2. pubs.acs.org [pubs.acs.org]
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• 4. pubs.acs.org [pubs.acs.org]
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• 6. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: Synthesis of Poly(p-phenylene ethynylene)s Utilizing 1,4-Diethynyl-2,5-dipropoxybenzene

Authored by: Senior Application Scientist, Gemini Division

Abstract: This document provides a comprehensive guide for the synthesis and characterization of poly(p-phenylene ethynylene)s (PPEs) using 1,4-diethynyl-2,5-dipropoxybenzene as a key monomer. PPEs are a significant class of conjugated polymers, renowned for their rigid-rod structure, high fluorescence quantum yields, and tunable electronic properties, making them prime candidates for applications in organic electronics such as organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and chemosensors.[1] The inclusion of 2,5-dipropoxy side chains on the phenylene ethynylene monomer is a critical design choice, imparting excellent solubility to the otherwise rigid and often intractable polymer backbone. This enhanced solubility facilitates polymer processing and characterization without compromising the desirable optoelectronic properties of the conjugated system.[2][3] This guide details the palladium-catalyzed Sonogashira cross-coupling polymerization, a robust and versatile method for constructing the PPE backbone. We will explore the causality behind the selection of reagents and conditions, provide a step-by-step protocol for synthesis and purification, and outline standard methods for polymer characterization.

Introduction: The Significance of Alkoxy-Substituted PPEs

Poly(p-phenylene ethynylene)s represent a class of fully conjugated polymers where phenylene and ethynylene units alternate along the main chain. This structure results in a delocalized π-electron system, which is responsible for their unique optical and electronic properties. However, the unsubstituted PPE backbone is notoriously insoluble, limiting its practical application.

The strategic incorporation of flexible alkoxy side chains, such as the propoxy groups in 1,4-diethynyl-2,5-dipropoxybenzene, is a widely adopted and highly effective solution to this problem.[4] These side chains serve several critical functions:

• Solubility Enhancement: The primary role of the alkoxy groups is to disrupt intermolecular π-π stacking interactions between the rigid polymer backbones, thereby increasing their solubility in common organic solvents (e.g., toluene, THF, chloroform).[2] This is essential for solution-based processing techniques like spin-coating and for characterization methods such as Gel Permeation Chromatography (GPC).

• Property Modulation: The length and branching of the alkoxy chains can be varied to fine-tune the polymer's properties. Longer chains generally lead to better solubility and can influence solid-state morphology, which in turn affects the performance of electronic devices.[3][5]

• Electronic Effects: The electron-donating nature of the alkoxy groups can influence the electronic structure of the conjugated backbone, affecting the polymer's absorption and emission wavelengths.[5]

The Sonogashira cross-coupling reaction is the cornerstone of PPE synthesis. It involves the coupling of a terminal alkyne (like 1,4-diethynyl-2,5-dipropoxybenzene) with an aryl halide, catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base.[6][7] This method is highly efficient for forming the carbon-carbon bonds that constitute the polymer backbone.

Experimental Workflow Overview

The synthesis of a poly(p-phenylene ethynylene) using 1,4-diethynyl-2,5-dipropoxybenzene follows a logical progression from monomer preparation to polymerization, and finally to characterization of the resulting polymer.

Caption: High-level workflow for PPE synthesis and characterization.

Detailed Protocols

Synthesis of Monomer: 1,4-Diethynyl-2,5-dipropoxybenzene

While commercially available, the synthesis of this monomer from 1,4-dipropoxybenzene is a common requirement. A typical route involves bromination followed by a double Sonogashira coupling with a protected acetylene, such as trimethylsilylacetylene, and subsequent deprotection.

Protocol: Sonogashira Polymerization

This protocol describes the synthesis of a PPE by copolymerizing 1,4-diethynyl-2,5-dipropoxybenzene with 1,4-diiodobenzene.

Causality Behind Component Selection:

• Catalyst System: A combination of a palladium(0) source (e.g., Pd(PPh₃)₄ or generated in situ from PdCl₂(PPh₃)₂) and a copper(I) salt (CuI) is used. The palladium catalyst facilitates the oxidative addition and reductive elimination steps of the cross-coupling cycle, while the copper(I) salt is crucial for activating the terminal alkyne by forming a copper(I) acetylide intermediate, which speeds up the transmetalation step.[8]

• Solvent and Base: A mixture of a non-polar solvent like toluene and an amine base (e.g., triethylamine or diisopropylamine) is standard. Toluene is an excellent solvent for the growing polymer, while the amine acts as both a base to neutralize the HI byproduct and as a solvent to facilitate the reaction.[9] Anhydrous and deoxygenated solvents are critical to prevent side reactions and catalyst deactivation.

• Inert Atmosphere: The reaction must be conducted under an inert atmosphere (e.g., Argon or Nitrogen). Oxygen can lead to the oxidative homocoupling of the alkyne monomer (Glaser coupling), which is an undesirable side reaction that disrupts the polymer chain and broadens the molecular weight distribution.[7]

Caption: Schematic of the Sonogashira polymerization process.

Materials & Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Eq.	Notes
1,4-Diethynyl-2,5-dipropoxybenzene	242.32	1.0	1.0	Monomer A
1,4-Diiodobenzene	329.90	1.0	1.0	Monomer B (co-monomer)
Bis(triphenylphosphine)palladium(II) dichloride	701.90	0.02	0.02	Palladium Catalyst
Copper(I) Iodide (CuI)	190.45	0.04	0.04	Co-catalyst
Triphenylphosphine (PPh₃)	262.29	0.08	0.08	Ligand to stabilize Pd(0)
Toluene, Anhydrous	-	20 mL	-	Solvent
Diisopropylamine, Anhydrous	-	10 mL	-	Base & Co-solvent

Step-by-Step Protocol:

• Reaction Setup: To a flame-dried 100 mL Schlenk flask equipped with a magnetic stir bar, add 1,4-diethynyl-2,5-dipropoxybenzene (1.0 mmol), 1,4-diiodobenzene (1.0 mmol), PdCl₂(PPh₃)₂ (0.02 mmol), CuI (0.04 mmol), and PPh₃ (0.08 mmol).

• Inert Atmosphere: Seal the flask with a rubber septum, and subject it to three cycles of vacuum/argon backfill to ensure an inert atmosphere.

• Solvent Addition: Using a syringe, add anhydrous toluene (20 mL) and anhydrous diisopropylamine (10 mL). The solution may be heterogeneous initially.

• Reaction: Immerse the flask in a preheated oil bath at 65 °C. Stir the reaction mixture vigorously. The solution should become more homogeneous and viscous as the polymerization proceeds.

• Monitoring: Monitor the reaction progress over 24-48 hours. The increasing viscosity is a qualitative indicator of polymer formation.

• Termination & Isolation: After the reaction is complete (typically 48 hours), cool the flask to room temperature. Dilute the viscous solution with ~20 mL of toluene to reduce viscosity.

• Purification: Slowly pour the polymer solution into a beaker containing a large excess of vigorously stirring methanol (~500 mL). The polymer will precipitate as fibrous solids.

• Washing: Collect the precipitated polymer by filtration. Wash the solid extensively with methanol to remove residual monomers, catalyst, and oligomers. To further remove catalyst residues, the polymer can be redissolved in a minimal amount of toluene and washed with an aqueous ammonia solution, followed by water.[10]

• Drying: Dry the purified polymer under high vacuum at 40-50 °C to a constant weight. The final product should be a yellow-orange, fibrous solid.

Characterization and Expected Results

Proper characterization is essential to validate the successful synthesis of the target polymer and to understand its properties.

4.1. Structural Characterization

• ¹H NMR Spectroscopy: The ¹H NMR spectrum (in CDCl₃) should confirm the polymer structure. Expect to see broad signals corresponding to the aromatic protons (around 7.0-7.5 ppm) and the alkoxy side chains (triplet around 4.0 ppm for -O-CH₂-, a multiplet around 1.9 ppm for -CH₂-, and a triplet around 1.1 ppm for -CH₃). A key indicator of successful polymerization is the disappearance of the sharp singlet for the terminal alkyne proton of the monomer (typically around 3.3 ppm).[11]

• FTIR Spectroscopy: The FTIR spectrum should show the characteristic C≡C stretching vibration around 2205 cm⁻¹. The absence of a peak around 3290 cm⁻¹ confirms the consumption of the terminal alkyne C-H bond.[1]

4.2. Molecular Weight and Polydispersity

• Gel Permeation Chromatography (GPC/SEC): GPC is used to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn). For PPEs synthesized via Sonogashira polycondensation, a PDI between 2 and 4 is typical, reflecting the step-growth nature of the polymerization.[1]

4.3. Photophysical Properties

• UV-Vis Absorption: In a dilute THF or chloroform solution, the polymer should exhibit a strong absorption band corresponding to the π-π* transition of the conjugated backbone.

• Photoluminescence (PL) Spectroscopy: Upon excitation at its absorption maximum, the polymer should display strong fluorescence. The emission spectrum is typically structured and mirror-imaged to the absorption spectrum.

Table of Typical Properties for Alkoxy-Substituted PPEs:

Property	Expected Value / Observation	Reference
Appearance	Yellow to orange fibrous solid	-
Solubility	Soluble in Toluene, THF, Chloroform	[2]
Weight-Average M.W. (Mw)	20,000 - 100,000 g/mol (can be higher)	[1]
Polydispersity Index (PDI)	2.0 - 4.5	[1]
UV-Vis Abs. Max (λ_abs) (Thin Film)	420 - 460 nm	[5]
PL Emission Max (λ_em) (Thin Film)	480 - 550 nm (Typically green-yellow emission)	[3]
Fluorescence Quantum Yield (Φ_F) (Solution)	50 - 80%	[1][2]

Conclusion

The use of 1,4-diethynyl-2,5-dipropoxybenzene is a highly effective strategy for synthesizing soluble, high-performance poly(p-phenylene ethynylene)s. The Sonogashira cross-coupling polymerization provides a reliable and versatile route to these materials. The protocols and characterization data presented in this guide offer a solid foundation for researchers and drug development professionals to synthesize and evaluate these promising conjugated polymers for a wide range of applications in organic electronics and sensing. The careful control of reaction conditions and rigorous purification are paramount to achieving materials with desired molecular weights and reproducible properties.

References

• Gomes, P.T., et al. (2016). Synthesis and Photophysical and Electroluminescent Properties of Poly(1,4-phenylene–ethynylene). PMC. [Link]

• Egbe, D.A.M., et al. (2004). Mixed Alkyl‐ and Alkoxy‐Substituted Poly[(phenylene ethynylene)‐alt‐(phenylene vinylene)] Hybrid Polymers: Synthesis and Photophysical Properties. ResearchGate. [Link]

• Wang, W., et al. (2004). Photophysical and Optoelectronic Properties of Green-Emitting Alkoxy-Substituted PE/PV Hybrid Conjugated Polymers. Macromolecules. [Link]

• Kim, D.H., et al. (1998). Poly((2,5-dialkoxy-p-phenylene)ethynylene-p-phenyleneethynylene)s and Their Model Compounds. Macromolecules. [Link]

• Sajisha, V.S., et al. (2010). Synthesis and optical properties of biphenylene ethynylene co-polymers and their model compounds. Journal of Chemical Sciences. [Link]

• Zhang, J., et al. (2021). Aggregation-Induced Emission-Active Poly(phenyleneethynylene)s for Fluorescence and Raman Dual-Modal Imaging and Drug-Resistant Bacteria Killing. PubMed. [Link]

• Lee, J.H., et al. (2005). Synthesis and electroluminescent property of poly(p-phenylenevinylene)s bearing triarylamine pendants. Polymer.
• Lin, V.S.-Y., et al. (2002). Oxidative Polymerization of 1,4-Diethynylbenzene into Highly Conjugated Poly(phenylene butadiynylene) within the Channels of Surface-Functionalized Mesoporous Silica and Alumina Materials. Journal of the American Chemical Society.

• Li, Z., et al. (2019). Poly(phenylene ethynylene) Conjugated Polyelectrolytes Synthesized via Chain-Growth Polymerization. Macromolecules. [Link]

• Lucherelli, M.A., et al. (2022). Improving the Corrosion Protection of Poly(phenylene methylene) Coatings by Side Chain Engineering: The Case of Methoxy-Substituted Copolymers. MDPI. [Link]

• Hofkens, J., et al. (2010). The synthesis and spectroscopic characterization of poly(p-phenylene ethynylene) with 3-connected BODIPY end groups. ElectronicsAndBooks. [Link]

• Tzirakis, M., et al. (2000). Synthesis and Characterization of Poly(alkyl-substituted p-phenylene ethynylene)s. ResearchGate. [Link]

• Morisaki, Y. (2007). Poly(arylene-ethynylene)s containing dithia[3.3]metaphane. CORE.

• Sohn, H., et al. (2023). Synthesis and Properties of Poly[(1,1-dialkyl-3,4-diphenyl-2,5-silolene)-co-(ethynylene)]s Using Stille Coupling Copolymerization. KoreaScience. [Link]

• Inouye, M. (2011). HEXAMETHYLDISILAZANE−PROMOTED SONOGASHIRA REACTION OF POLYFUNCTIONALIZED N-CONTAINING HETEROCYCLES. HETEROCYCLES. [Link]

• Aliev, A.O., et al. (2022). Anionic Polymerization of Para-Diethynylbenzene: Synthesis of a Strictly Linear Polymer. Polymers.

• Al-Masri, M., et al. (2022). Synthesis and Characterization of Polymers Containing Ethynylene and Ethynylene-Thiophene Based Alternating Polymers Containing 2,1,3-Linked Naphthothiadiazole Units as Acceptor Linked with Fluorine as Donor: Electrochemical and Spectroscopic Studies. PMC. [Link]

• Mondal, J., et al. (2018). Simple synthesis of poly (1,4-bis(dodecyloxy)-2,5-diethynylbenzene)/Pd composites with catalytic activity in Sonogashira coupling reaction. ResearchGate. [Link]

• Panda, S. (2023). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview.
• Kannan, R., et al. (2002). Sonogashira Coupling Reaction with Diminished Homocoupling. The Journal of Organic Chemistry.
• Dibenedetto, A., et al. (2011). The catalytic activity of both MVS and commercial species was tested in the silylformylation reaction of 1-hexyne and dimethyl. CORE.

• Singh, R., et al. (2005). Synthesis of 2,5-diethynyl substituted oxepins from trans-1,4-diethynylcyclohexa-2,5-diene-1,4-diols. ResearchGate. [Link]

• Shchurik, V.V., et al. (2024). Hybrid Nanocomposites Based on Poly(3,6-dianiline-2,5-dichloro-1,4-benzoquinone): Synthesis, Structure and Properties. MDPI. [Link]

• El-saddig, A.A., et al. (2009). Synthesis of some 2,5- diamino-3,6- dibromo -1,4- benzoquinones. SciSpace. [Link]

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Application Note: 1,4-Diethynyl-2,5-dipropoxybenzene in the Synthesis of Conjugated Polymers for OLEDs

Executive Summary & Structural Rationale

1,4-Diethynyl-2,5-dipropoxybenzene (CAS 406721-43-5) is a highly versatile, rigid-rod bifunctional monomer utilized extensively in the development of organic optoelectronics[1]. In the context of Organic Light Emitting Diodes (OLEDs), this building block is primarily copolymerized to synthesize poly(p-phenylene ethynylene)s (PPEs) or oligo(phenylene ethynylene)s (OPEs)[2][3].

The molecular architecture of this monomer is intentionally designed to solve a fundamental paradox in materials science: the solubility vs. mobility trade-off .

• The Diethynyl Core: Provides extended, planar π -conjugation along the polymer backbone. This rigidity minimizes non-radiative vibrational decay, resulting in high Photoluminescence Quantum Yields (PLQY) essential for the Emissive Layer (EML) of an OLED.

• The Dipropoxy Side Chains: Unsubstituted PPEs are intractable, insoluble bricks due to strong interchain π−π stacking. While long alkyl chains (e.g., dodecyloxy) provide excellent solubility, they act as insulating sheaths that sterically hinder interchain charge hopping, plummeting hole/electron mobility. The propoxy (-O-CH₂CH₂CH₃) groups strike the optimal thermodynamic balance: they provide sufficient entropy for solubility in processing solvents (like chlorobenzene) while remaining short enough to allow the close interchain π -orbital overlap required for efficient charge transport in solid-state devices[4].

Mechanistic Insights: The Sonogashira Polymerization

The synthesis of PPEs from 1,4-diethynyl-2,5-dipropoxybenzene relies on the Pd/Cu-catalyzed Sonogashira cross-coupling with an aryl dihalide. Because this is a step-growth polymerization , it is strictly governed by the Carothers equation. To achieve the high molecular weights necessary for uniform, pinhole-free OLED film formation, the stoichiometric ratio of alkyne to halide must be exactly 1:1.

The Glaser Coupling Failure Pathway

The most critical point of failure in this synthesis is the Glaser homocoupling side reaction [5]. If oxygen is present in the reaction matrix, the Cu(I) co-catalyst is oxidized to Cu(II). Cu(II) rapidly catalyzes the oxidative homocoupling of the terminal alkynes on 1,4-diethynyl-2,5-dipropoxybenzene.

• Causality: This side reaction consumes the alkyne monomer without consuming the aryl halide, instantly destroying the 1:1 stoichiometry. The polymerization prematurely terminates, yielding low-molecular-weight oligomers that form brittle, defective films in OLEDs. Therefore, rigorous deoxygenation is not merely best practice; it is the fundamental thermodynamic requirement for polymer chain extension.

Workflow for synthesizing PPEs via step-growth Sonogashira polymerization.

Self-Validating Experimental Protocols

Protocol A: Synthesis of High-Molecular-Weight PPE

This protocol utilizes a self-validating feedback loop: visual viscosity increase and GPC validation confirm the absence of Glaser coupling.

• Stoichiometric Preparation: In a nitrogen-filled glovebox, weigh exactly 1.000 mmol of 1,4-diethynyl-2,5-dipropoxybenzene and 1.000 mmol of 1,4-dibromobenzene into a Schlenk flask.

• Solvent Deoxygenation: Add 10 mL of anhydrous toluene and 10 mL of anhydrous diisopropylamine (DIPA). Seal the flask, remove from the glovebox, and perform three rigorous Freeze-Pump-Thaw cycles on a Schlenk line. Validation: The absence of bubbling during the final thaw cycle validates complete oxygen removal.

• Catalyst Addition: Backfill with Argon. Quickly add 5 mol% Pd(PPh3)4 and 2 mol% CuI against a positive argon flow.

• Polymerization: Heat the mixture to 70°C for 48 hours. Validation: A successful reaction will exhibit a dramatic increase in macroscopic viscosity and intense fluorescence under ambient UV light. If the solution remains highly fluid, Glaser coupling has likely disrupted the stoichiometry.

• Purification (Critical for OLEDs): Dilute the viscous mixture with 10 mL of toluene and precipitate dropwise into 200 mL of vigorously stirred methanol. Filter the polymer and subject it to Soxhlet extraction (methanol for 24h, then acetone for 24h).

  • Causality: Trace palladium and copper residues act as deep-trap non-radiative recombination centers. If not removed via Soxhlet extraction, these metal impurities will quench the OLED's excitons, severely degrading the device's external quantum efficiency (EQE).

Protocol B: Solution-Processed OLED Device Fabrication

• Substrate Preparation: Ultrasonicate Indium Tin Oxide (ITO) glass substrates in detergent, deionized water, acetone, and isopropanol (15 min each). Treat with UV-Ozone for 15 minutes to increase the ITO work function and improve surface wettability.

• Hole Injection Layer (HIL): Spin-coat PEDOT:PSS (aqueous dispersion) at 3000 rpm for 40 seconds. Anneal at 150°C for 15 minutes in ambient air to drive off residual water.

• Emissive Layer (EML): Transfer to a N₂ glovebox. Dissolve the synthesized PPE in anhydrous chlorobenzene (5 mg/mL). Spin-coat onto the PEDOT:PSS layer at 2000 rpm for 60 seconds. Causality: The dipropoxy chains ensure the polymer remains fully solvated during spinning, preventing premature aggregation and yielding a uniform, pinhole-free film.

• Cathode Deposition: Transfer the substrate to a vacuum thermal evaporator without exposing it to air. At a base pressure of <10−6 Torr, deposit 1 nm of Lithium Fluoride (LiF) followed by 100 nm of Aluminum.

• Encapsulation: Apply a UV-curable epoxy around the perimeter of a glass cover slip and cure under UV light to protect the reactive cathode from atmospheric moisture.

Standard OLED device architecture utilizing a PPE-based emissive layer.

Quantitative Data Presentation

The length of the alkoxy side chain on the 1,4-diethynylbenzene core dictates the macro-scale optoelectronic properties of the resulting polymer. As demonstrated in the table below, the dipropoxy variant offers the best compromise between solid-state packing (mobility) and emission efficiency.

Monomer Side Chain	Solid-State PLQY (%)	Hole Mobility ( cm2V−1s−1 )	Emission Peak (nm)	Processing Solvent
Dipropoxy	~45%	∼10−4	480 - 520 (Blue/Green)	Chlorobenzene / Toluene
Dihexyloxy	~55%	∼10−5	500 - 530 (Green)	Chloroform / THF
Didodecyloxy	~65%	∼10−6	510 - 540 (Yellow/Green)	Hexane / THF

Data Interpretation: While longer chains (didodecyloxy) increase the PLQY by preventing Aggregation-Caused Quenching (ACQ), they act as dielectric insulators, reducing hole mobility by two orders of magnitude. The dipropoxy derivative maintains sufficient mobility for efficient charge recombination in the EML.

References

• AiFChem Catalog: 1,4-Diethynyl-2,5-dipropoxybenzene (CAS 406721-43-5). AiFChem.
• Effect of Branching on the Optical Properties of Poly(p-phenylene ethynylene) Conjugated Polymer Nanoparticles for Bioimaging.
• Tuning of Optoelectronic Properties in Oligo(phenyleneethynylene)-Based Cocrystals through Modulation of Charge-Transfer Interactions. ACS Omega.
• Synthesis of Solution-Soluble Pentacene-Containing Conjugated Copolymers. Journal of the American Chemical Society.
• Preventing Alkyne–Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers. Journal of the American Chemical Society.

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Application Notes and Protocols: 1,4-Diethynyl-2,5-dipropoxybenzene as a Rigid Linker in Metal-Organic Frameworks

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction: The Strategic Advantage of a Functionalized Rigid Linker

Metal-Organic Frameworks (MOFs) have emerged as a class of crystalline porous materials with unprecedented versatility, finding applications in gas storage, separation, catalysis, and notably, in the biomedical field as drug delivery vehicles.[1][2][3] The modular nature of MOFs, constructed from metal nodes and organic linkers, allows for precise tuning of their structural and chemical properties.[3][4] The choice of the organic linker is paramount in dictating the final architecture and functionality of the MOF.[3]

This document provides a detailed guide to the use of 1,4-diethynyl-2,5-dipropoxybenzene as a rigid organic linker in the synthesis of MOFs. The rigidity of the diethynylbenzene backbone imparts structural stability to the resulting framework, while the propoxy functional groups offer a means to modulate the hydrophobicity and pore environment of the MOF, a critical aspect for applications such as controlled drug release.[1][5] The terminal alkyne groups provide strong, directional coordination to metal centers, facilitating the formation of highly ordered, porous structures.

While the direct use of 1,4-diethynyl-2,5-dipropoxybenzene in a published MOF synthesis is not yet widely documented, this guide provides a comprehensive, two-part protocol: first, for the synthesis of the linker itself, and second, a representative protocol for its incorporation into a MOF, based on established methods for analogous linear diethynyl linkers.

Part 1: Synthesis of the Rigid Linker: 1,4-Diethynyl-2,5-dipropoxybenzene

The synthesis of 1,4-diethynyl-2,5-dipropoxybenzene is most effectively achieved through a two-step process involving a Sonogashira cross-coupling reaction followed by the deprotection of a trimethylsilyl (TMS) protecting group.

Step 1: Sonogashira Coupling to form 1,4-Bis((trimethylsilyl)ethynyl)-2,5-dipropoxybenzene

This step involves the palladium- and copper-catalyzed coupling of 1,4-diiodo-2,5-dipropoxybenzene with trimethylsilylacetylene. The TMS group is used to protect the terminal alkyne, preventing self-coupling and other unwanted side reactions.

Caption: Sonogashira coupling reaction for the synthesis of the TMS-protected linker.

Protocol 1.1: Synthesis of 1,4-Bis((trimethylsilyl)ethynyl)-2,5-dipropoxybenzene

Materials:

• 1,4-Diiodo-2,5-dipropoxybenzene

• Trimethylsilylacetylene (TMSA)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA), freshly distilled

• Anhydrous tetrahydrofuran (THF) or another suitable solvent

• Standard Schlenk line and glassware for inert atmosphere reactions

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a Schlenk flask under an inert atmosphere (argon or nitrogen), add 1,4-diiodo-2,5-dipropoxybenzene (1.0 eq), PdCl₂(PPh₃)₂ (0.02-0.05 eq), and CuI (0.04-0.10 eq).

• Solvent and Reagents Addition: Add anhydrous THF and freshly distilled TEA or DIPEA. Stir the mixture until all solids are dissolved.

• Addition of TMSA: Slowly add trimethylsilylacetylene (2.2-2.5 eq) to the reaction mixture at room temperature.

• Reaction Conditions: Heat the reaction mixture to a temperature between 50-65 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter through a pad of celite to remove the catalyst. Wash the celite pad with THF.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in a suitable organic solvent (e.g., dichloromethane or ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel to obtain the pure 1,4-bis((trimethylsilyl)ethynyl)-2,5-dipropoxybenzene.

Step 2: Deprotection to Yield 1,4-Diethynyl-2,5-dipropoxybenzene

The removal of the TMS protecting groups is typically achieved using a fluoride source, such as tetrabutylammonium fluoride (TBAF), or under basic conditions with potassium carbonate in methanol.

Caption: Deprotection of the TMS-protected linker to yield the final product.

Protocol 1.2: Deprotection of the TMS Group

Materials:

• 1,4-Bis((trimethylsilyl)ethynyl)-2,5-dipropoxybenzene

• Tetrabutylammonium fluoride (TBAF), 1 M solution in THF, or Potassium Carbonate (K₂CO₃)

• Anhydrous tetrahydrofuran (THF) or Methanol (MeOH)

• Standard laboratory glassware

Procedure (using TBAF):

• Dissolution: Dissolve the TMS-protected linker (1.0 eq) in anhydrous THF in a round-bottom flask.

• Addition of TBAF: Slowly add the TBAF solution (2.2 eq) to the flask at room temperature.

• Reaction and Monitoring: Stir the reaction mixture at room temperature for 1-4 hours. Monitor the deprotection by TLC until the starting material is consumed.

• Work-up: Quench the reaction with water and extract the product with an organic solvent like diethyl ether or ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by recrystallization or column chromatography if necessary.

Part 2: Representative Protocol for MOF Synthesis Using 1,4-Diethynyl-2,5-dipropoxybenzene

The following is a representative solvothermal synthesis protocol for a hypothetical MOF, designated here as "GEM-MOF-1" (Gemini Metal-Organic Framework-1), using 1,4-diethynyl-2,5-dipropoxybenzene as the organic linker and a zinc-based secondary building unit (SBU). The conditions are adapted from common procedures for MOFs constructed from linear di-topic linkers.

Caption: General workflow for the solvothermal synthesis and activation of a MOF.

Protocol 2.1: Solvothermal Synthesis of GEM-MOF-1

Materials:

• 1,4-Diethynyl-2,5-dipropoxybenzene

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O) or another suitable metal salt

• N,N-Dimethylformamide (DMF)

• Ethanol

• Teflon-lined stainless-steel autoclave or sealed glass vial

• Programmable oven

Procedure:

• Precursor Solution: In a glass vial, dissolve 1,4-diethynyl-2,5-dipropoxybenzene (1.0 eq) and zinc nitrate hexahydrate (1.0-2.0 eq) in a mixture of DMF and ethanol. The optimal solvent ratio should be determined empirically.

• Sonication: Sonicate the mixture for 10-15 minutes to ensure complete dissolution and homogeneity.

• Reaction: Seal the vial or transfer the solution to a Teflon-lined autoclave. Place the reaction vessel in a programmable oven.

• Heating Profile: Ramp the temperature to 80-120 °C over 2-4 hours and hold at this temperature for 24-72 hours.

• Cooling: Allow the reaction to cool slowly to room temperature.

• Isolation: Collect the crystalline product by filtration or decantation.

• Washing: Wash the crystals with fresh DMF and then with a more volatile solvent like ethanol or acetone to remove unreacted starting materials and residual solvent. This is typically done by immersing the crystals in the fresh solvent for several hours and repeating the process multiple times.

Protocol 2.2: Activation of GEM-MOF-1

For applications requiring access to the porous interior of the MOF, such as drug delivery or gas storage, the solvent molecules within the pores must be removed without causing the framework to collapse.

Procedure:

• Solvent Exchange: After the initial washing, immerse the MOF crystals in a volatile solvent with a low surface tension, such as chloroform or acetone, for 24-48 hours, replacing the solvent several times.

• Activation:

  • Thermal Activation: Heat the solvent-exchanged MOF under vacuum at an elevated temperature (e.g., 100-150 °C) for several hours to remove the guest solvent molecules. The exact temperature should be below the decomposition temperature of the MOF, as determined by thermogravimetric analysis (TGA).

  • Supercritical CO₂ Drying: For delicate frameworks, supercritical CO₂ drying is a preferred method to prevent pore collapse.

Characterization of the Linker and MOF

A thorough characterization is essential to confirm the identity and purity of the synthesized linker and the structure and properties of the resulting MOF.

Analysis Technique	Purpose for Linker	Purpose for MOF
¹H and ¹³C NMR Spectroscopy	Confirm chemical structure and purity.	Digest the MOF in an acidic solution to analyze the linker-to-metal ratio.
FT-IR Spectroscopy	Identify characteristic functional groups (e.g., C≡C-H stretching).	Confirm the coordination of the linker to the metal centers.
Mass Spectrometry	Determine the molecular weight.	N/A
Powder X-Ray Diffraction (PXRD)	N/A	Confirm the crystallinity and phase purity of the bulk material.
Single-Crystal X-Ray Diffraction	Determine the exact molecular structure.	Determine the crystal structure, including the framework topology and pore dimensions.
Thermogravimetric Analysis (TGA)	Assess thermal stability.	Determine the thermal stability and the temperature for solvent removal during activation.
Gas Sorption Analysis (e.g., N₂ at 77 K)	N/A	Determine the porosity, including the BET surface area and pore volume.

Potential Applications in Drug Development

MOFs constructed from 1,4-diethynyl-2,5-dipropoxybenzene are promising candidates for various applications in drug development:

• Controlled Drug Delivery: The hydrophobic nature of the propoxy groups can be utilized to encapsulate and control the release of hydrophobic drug molecules.[5] The rigid framework can protect the encapsulated drug from degradation.[6]

• Bioimaging: The conjugated diethynylbenzene core may impart fluorescent properties to the MOF, which could be exploited for bioimaging applications.

• Biocatalysis: The porous structure could be used to encapsulate enzymes, protecting them from the external environment while allowing for substrate access.

Safety and Handling

• Diethynylbenzene Derivatives: These compounds can be flammable and should be handled with care.[7][8][9] Avoid inhalation of dust and contact with skin and eyes.[8][9][10] Work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[8][9][10]

• Solvents: DMF is a reproductive hazard and should be handled with extreme caution. Always consult the Safety Data Sheet (SDS) for all chemicals before use.

• Autoclaves: Solvothermal synthesis involves high temperatures and pressures. Ensure that the reaction vessels are properly sealed and used within their pressure and temperature limits.

Conclusion

1,4-diethynyl-2,5-dipropoxybenzene is a promising rigid linker for the synthesis of functional MOFs. Its synthesis is achievable through well-established organic chemistry reactions. While its direct application in MOF synthesis is an emerging area, the representative protocols provided here, based on analogous systems, offer a solid starting point for researchers to explore the potential of this linker in creating novel porous materials for drug delivery and other biomedical applications. The tunability offered by the propoxy groups makes this linker a valuable addition to the toolbox of materials scientists and drug development professionals.

References

• Applications of MOFs in Drug Delivery. (URL not provided)
• 1,3-Diethynylbenzene - Apollo Scientific. (URL not provided)
• Crystal structures of MOF-177 compounds synthesized from linkers with...
• Stepwise post-synthetic linker installation in rare-earth metal-organic frameworks. (2024). (URL not provided)
• Drug Delivery Applications of Metal-Organic Frameworks (MOFs) - IntechOpen. (2022). (URL not provided)
• 1,3-Diethynylbenzene - Sinochem Nanjing Corpor
• 1,3-Diethynylbenzene | 1785-61-1 | Tokyo Chemical Industry Co., Ltd.(APAC). (URL not provided)
• SAFETY DATA SHEET - Fisher Scientific. (2025). (URL not provided)
• SAFETY D
• Applications of Metal-Organic Frameworks as Drug Delivery Systems - MDPI. (2022). (URL not provided)
• Metal–organic frameworks in drug delivery: engineering versatile platforms for therapeutic applic
• Metal-Organic Frameworks (MOFs) Linkers - CD Bioparticles. (URL not provided)
• Tuning the structure and function of metal–organic frameworks via linker design - Chemical Society Reviews (RSC Publishing). (2014). (URL not provided)
• Facile Synthesis of Mg-MOF-74 Thin Films for Enhanced CO 2 Detection - MDPI. (2025). (URL not provided)
• WO2021216174A1 - High yield synthesis of metal-organic frameworks - Google P
• Synthesis of dipolar molecular rotors as linkers for metal-organic frameworks. (URL not provided)
• Combining Linker Design and Linker-Exchange Strategies for the Synthesis of a Stable Large-Pore Zr-Based Metal–Organic Framewo - Berkeley Global Science Institute. (2018). (URL not provided)
• Tuning the structure and function of metal–organic frameworks via linker design. (2014). (URL not provided)
• Thermodynamically Guided Synthesis of Mixed-Linker Zr-MOFs with Enhanced Tunability. (2016). (URL not provided)
• Zirconium-based metal–organic frameworks: the relation between linker connectivity, structure stability, and catalytic activity towards organophosphates - Inorganic Chemistry Frontiers (RSC Publishing). (URL not provided)
• Synthesis and Characterisation of Metal-Organic Frameworks (MOFs) Using Benzene-1, 4- Dicarboxylic Acid as a Linker for Chromium (VI)
• Metal-Organic Frameworks Constructed from Group 1 Metals (Li, Na) and Silicon-Centered Linkers - ePrints Soton - University of Southampton. (URL not provided)
• Metal–organic framework - Wikipedia. (URL not provided)
• Linker Torsional Angle Engineering in Metal–Organic Frameworks Enables Boosted O2 Photoactivation for Organic Synthesis | Journal of the American Chemical Society. (2026). (URL not provided)
• Quest for a highly connected robust porous metal–organic framework on the basis of a bifunctional linear linker and a rare heptanuclear zinc cluster - Chemical Communications (RSC Publishing). (URL not provided)

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• 1. Metal–organic frameworks in drug delivery: engineering versatile platforms for therapeutic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metal-organic Frameworks (MOFs) Linkers - CD Bioparticles [cd-bioparticles.net]
• 3. Tuning the structure and function of metal–organic frameworks via linker design - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. Metal–organic framework - Wikipedia [en.wikipedia.org]
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Application Note &amp; Protocols: High-Purity Crystallization of 1,4-Diethynyl-2,5-dipropoxybenzene

Abstract

This technical guide provides detailed methodologies for the purification of 1,4-diethynyl-2,5-dipropoxybenzene, a key building block in materials science and organic electronics. The protocols outlined herein are designed for researchers, scientists, and drug development professionals seeking to achieve high-purity crystalline material. This document emphasizes the foundational principles of crystallization, systematic solvent selection, and step-by-step protocols for various crystallization techniques, ensuring both reproducibility and a deep understanding of the underlying chemical causality.

Introduction: The Importance of Purity

1,4-Diethynyl-2,5-dipropoxybenzene is a rigid, aromatic compound whose utility in the synthesis of advanced materials, such as polymers and macrocycles, is critically dependent on its purity. Impurities, even in trace amounts, can significantly hinder polymerization reactions, alter photophysical properties, and compromise the performance of resulting electronic devices. Crystallization is a powerful and cost-effective technique for achieving the requisite high purity by separating the desired compound from soluble and insoluble impurities.[1][2] This guide offers a comprehensive approach to developing a robust crystallization procedure for this specific molecule.

The Science of Crystallization: From Solution to Solid

Crystallization is a thermodynamic process driven by the reduction of a compound's solubility in a solvent system.[1] The fundamental principle relies on the fact that most organic compounds are more soluble in a hot solvent than in a cold one.[3][4] The process can be broken down into three key stages:

• Dissolution: The impure solid is dissolved in a suitable solvent at an elevated temperature to create a saturated or near-saturated solution.

• Supersaturation and Nucleation: As the solution cools, the solubility of the target compound decreases, leading to a supersaturated state. This thermodynamically unstable state initiates the formation of small, ordered aggregates of molecules known as nuclei.

• Crystal Growth: Additional molecules from the solution deposit onto the existing nuclei, leading to the formation of larger, well-defined crystals. The slow and controlled nature of this process allows for the selective incorporation of the target molecule into the crystal lattice, effectively excluding impurities which remain in the surrounding solution (mother liquor).[3]

Strategic Solvent Selection: The Foundation of Success

The choice of solvent is the most critical parameter in developing a successful crystallization protocol.[1] An ideal solvent should exhibit the following characteristics:

• High solubility at elevated temperatures and low solubility at room or sub-ambient temperatures. [1][5] This differential solubility is the driving force for crystallization upon cooling.

• Inertness: The solvent must not react with 1,4-diethynyl-2,5-dipropoxybenzene.[5]

• Boiling Point: A moderately low boiling point (typically <100-120 °C) is preferred to facilitate easy removal from the purified crystals.[6]

• Impurity Solubility: Impurities should either be highly soluble in the solvent at all temperatures or completely insoluble.[5][7]

• Safety: The solvent should have low toxicity and flammability.[6]

Given the structure of 1,4-diethynyl-2,5-dipropoxybenzene (an aromatic core with ether and alkyne functionalities), a solvent of moderate polarity is a logical starting point. The principle of "like dissolves like" suggests that solvents such as toluene, dichloromethane, or ethyl acetate might be suitable.[5][6] However, experimental verification is essential.

Systematic Solvent Screening Protocol

• Place approximately 20-30 mg of the impure 1,4-diethynyl-2,5-dipropoxybenzene into several small test tubes.

• To each tube, add a different potential solvent (e.g., hexane, toluene, dichloromethane, ethyl acetate, acetone, ethanol, methanol) dropwise, starting with about 0.5 mL.

• Observe the solubility at room temperature. A suitable solvent should not fully dissolve the compound at this stage.

• Gently heat the test tubes that show poor room-temperature solubility in a water bath or on a hot plate. Add the solvent in small increments until the solid just dissolves.

• Allow the clear solutions to cool slowly to room temperature, and then place them in an ice bath.

• Observe the formation of crystals. The ideal solvent will yield a significant amount of crystalline precipitate upon cooling.

Data Presentation: Solvent Properties for Crystallization

Solvent	Boiling Point (°C)	Polarity Index	Key Characteristics
Hexane	69	0.1	Non-polar, good for non-polar compounds.[6]
Toluene	111	2.4	Aromatic, good for aromatic compounds, higher boiling point.[6]
Dichloromethane (DCM)	40	3.1	Halogenated, dissolves a wide range of organic compounds, volatile.
Diethyl Ether	35	2.8	Volatile, flammable, good for non-polar to moderately polar compounds.[6]
Ethyl Acetate	77	4.4	Ester, moderate polarity, good general-purpose solvent.[5]
Acetone	56	5.1	Ketone, polar aprotic, highly volatile.[5][6]
Ethanol	78	4.3	Alcohol, polar protic, can form hydrogen bonds.[6]
Methanol	65	5.1	Alcohol, more polar than ethanol.[5][6]

Note: Data compiled from various sources.[6][8][9] Polarity indices are relative values.

Detailed Crystallization Protocols

Protocol 1: Single-Solvent Recrystallization by Slow Cooling

This is the most common and straightforward method, ideal when a single solvent with a steep solubility-temperature gradient is identified.

Methodology:

• Dissolution: Place the crude 1,4-diethynyl-2,5-dipropoxybenzene in an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent (e.g., toluene or ethyl acetate) to just cover the solid. Heat the mixture on a hot plate with gentle swirling.[3] Continue adding small portions of the hot solvent until the solid is completely dissolved. Avoid adding an excess of solvent.[10][11]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration. This involves pouring the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-warmed flask. This step prevents premature crystallization in the funnel.

• Decolorization (if necessary): If the solution is colored due to high molecular weight impurities, allow it to cool slightly, add a small amount of activated charcoal, and then reheat to boiling for a few minutes. The charcoal is then removed by hot filtration.

• Slow Cooling: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature.[1][11] Slow cooling is crucial for the formation of large, pure crystals.[1]

• Ice Bath Cooling: Once the flask has reached room temperature and crystal formation has ceased, place it in an ice-water bath for at least 30 minutes to maximize the yield of crystals.[3][12]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[12]

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor containing impurities.[2]

• Drying: Dry the crystals under vacuum to remove all traces of the solvent.

Protocol 2: Slow Evaporation Method

This method is suitable for compounds that are highly soluble in a volatile solvent at room temperature. It has been successfully used for related dialkoxy-diethynylbenzene derivatives.[13]

Methodology:

• Dissolve the crude product in a suitable volatile solvent (e.g., dichloromethane) at room temperature.

• Filter the solution to remove any insoluble impurities.

• Transfer the solution to a clean flask or beaker.

• Cover the container with a piece of parafilm or aluminum foil and puncture a few small holes in the covering.

• Allow the solvent to evaporate slowly and undisturbed in a fume hood over several hours to days.

• Once crystals have formed and the solvent has evaporated, collect and dry the crystals.

Protocol 3: Anti-Solvent Addition (Mixed-Solvent System)

This technique is useful when no single solvent is ideal. It involves dissolving the compound in a "good" solvent and then slowly adding a "poor" solvent (an anti-solvent) in which the compound is insoluble, but which is miscible with the good solvent.[7]

Methodology:

• Dissolve the crude product in the minimum amount of a "good" solvent (e.g., dichloromethane or toluene) at room temperature or with gentle heating.

• Slowly add a "poor" solvent (e.g., hexane or methanol) dropwise with continuous swirling.

• Continue adding the anti-solvent until the solution becomes slightly turbid (cloudy), indicating the onset of precipitation.

• If necessary, add a few drops of the "good" solvent to redissolve the precipitate and obtain a clear solution again.

• Allow the solution to stand undisturbed to cool and form crystals.

• Isolate, wash, and dry the crystals as described in Protocol 1.

Visualization of Workflow

Diagram: General Crystallization Workflow

Caption: A generalized workflow for the purification of 1,4-diethynyl-2,5-dipropoxybenzene by single-solvent recrystallization.

Purity Assessment

The purity of the crystallized 1,4-diethynyl-2,5-dipropoxybenzene should be confirmed using standard analytical techniques:

• Melting Point Analysis: A pure crystalline solid will exhibit a sharp melting point range (typically < 1-2 °C).

• Spectroscopy (¹H NMR, ¹³C NMR): To confirm the chemical structure and identify any remaining impurities.

• Chromatography (HPLC, GC): To quantify the purity of the final product.

Conclusion

The protocols detailed in this application note provide a robust framework for the purification of 1,4-diethynyl-2,5-dipropoxybenzene. By understanding the fundamental principles of crystallization and adopting a systematic approach to solvent selection and protocol execution, researchers can consistently obtain high-purity material essential for advanced applications. The key to successful crystallization lies in careful, patient, and methodical execution, particularly with respect to the rate of cooling, which directly impacts crystal quality.

References

• Crystallization - Organic Chemistry at CU Boulder. (n.d.). University of Colorado Boulder. Retrieved from [Link]

• How to choose a solvent for crystallization of an organic compound. (2018, November 13). Quora. Retrieved from [Link]

• Methods of purification of organic compounds. (2019, October 16). BYJU'S. Retrieved from [Link]

• Determining Which Solvent to Use. (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]

• Commentary on Crystallization Vital Role in the Purification of Organic Compounds. (2023, February 15). Longdom Publishing. Retrieved from [Link]

• Choice of Solvent. (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]

• Prediction of solvents suitable for crystallization of small organic molecules. (2005, October 15). PubMed. Retrieved from [Link]

• Solvent selection for recrystallization: An undergraduate organic experiment. (n.d.). Journal of Chemical Education. Retrieved from [Link]

• SOP: CRYSTALLIZATION. (n.d.). Retrieved from [Link]

• Purification – Cooperative Organic Chemistry Student Laboratory Manual. (n.d.). Retrieved from [Link]

• Three 2,5‐dialkoxy‐1,4‐diethynylbenzene derivatives. (n.d.). DigitUMa. Retrieved from [Link]

• RECRYSTALLISATION. (n.d.). Retrieved from [Link]

• Recrystallization. (n.d.). Retrieved from [Link]

• Veteran chemists, have any advice on recrystallization for an inexperienced undergrad? (2014, August 4). Reddit. Retrieved from [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. Retrieved from [Link]

• Experiment 2: Recrystallization. (n.d.). Retrieved from [Link]

• 1,4-Dimethoxy-2,5-bis{2-[4-(trifluoromethyl)phenyl]ethynyl}benzene. (n.d.). PMC. Retrieved from [Link]

• Purification of diethynylbenzenes. (n.d.). Google Patents.

• COMMON SOLVENT PROPERTIES. (n.d.). Retrieved from [Link]

• 1-4-Diethynylbenzene.pdf. (n.d.). Cheméo. Retrieved from [Link]

• Synthesis of Nonsymmetrically Substituted 2,3-Dialkoxyphenazine Derivatives and Preliminary Examination of Their Cytotoxicity. (n.d.). PMC. Retrieved from [Link]

• Method of crystallization with the particle size distribution being controlled. (n.d.). Google Patents.

• Implicit and Explicit Solvent Models for the Solubility of 1,4-Diethynylbenzene and Terephthalonitrile in Ionic Liquids. (2023, November 3). arXiv. Retrieved from [Link]

• Properties of Solvents Used in Organic Chemistry. (2020, August 19). Retrieved from [Link]

• 1,4-Bis(1,1-dimethylpropyl)-2,5-dimethoxybenzene. (n.d.). PMC. Retrieved from [Link]

• 1,4-Bis(dimethylsilyl)-2,5-diphenylbenzene. (n.d.). PMC. Retrieved from [Link]

• What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO? (2016, April 1). ResearchGate. Retrieved from [Link]

• Toward separation and purification of olefins using dithiolene complexes: an electrochemical approach. (2001, January 5). PubMed. Retrieved from [Link]

• Synthesis and Retrosynthesis of Benzene Derivatives Using Diazonium Salts. (2017, December 23). YouTube. Retrieved from [Link]

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Application Note: Stepwise Covalent Functionalization of Carbon Nanotubes Using 1,4-Diethynyl-2,5-dipropoxybenzene for Advanced Drug Delivery

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Application Focus: Targeted Therapeutics, Nanomedicine, and Biosensor Development

Mechanistic Rationale & Field Insights

Single-walled carbon nanotubes (SWCNTs) possess an extraordinary surface-area-to-volume ratio, making them highly attractive vehicles for high-capacity drug delivery and biosensing 1. However, pristine SWCNTs are notoriously difficult to formulate; their strong π−π stacking and van der Waals interactions drive severe aggregation, rendering them insoluble and biologically incompatible.

To engineer a stable, targeted delivery system, we utilize 1,4-Diethynyl-2,5-dipropoxybenzene as a bifunctional, rigid cross-linker via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) 2. The selection of this specific molecule is driven by three critical mechanistic advantages:

• Orthogonal Click Handles (Bifunctionality): The molecule features two terminal alkynes. By strictly controlling the stoichiometry, one alkyne is used to anchor the linker to an azide-modified SWCNT. The second alkyne remains unreacted, serving as a highly specific "click" handle for the downstream conjugation of azide-modified targeting ligands or therapeutics 3.

• Steric Shielding via Propoxy Chains: The 2,5-dipropoxy chains provide substantial steric bulk. This prevents inter-tube cross-linking (which would cause catastrophic aggregation during synthesis) and shields the conjugated drug payload from premature enzymatic degradation in vivo4.

• Preservation of Ligand Conformation: The conjugated benzene core acts as a rigid, linear spacer. It forces the attached biological ligand away from the hydrophobic SWCNT surface, preventing the ligand from folding inward and losing its receptor-binding affinity.

Functionalization Workflow & Visualization

The following diagram illustrates the logical progression of the step-wise functionalization.

Stepwise covalent functionalization of SWCNTs using 1,4-Diethynyl-2,5-dipropoxybenzene via CuAAC.

Self-Validating Experimental Protocols

To ensure trustworthiness, this methodology is designed as a self-validating system . Each phase includes a mandatory analytical checkpoint to confirm molecular transformation before proceeding.

Protocol A: Preparation of Azide-Functionalized SWCNTs (SWCNT-N 3​ )

Causality: Pristine SWCNTs lack reactive handles. Acid oxidation introduces carboxyl defects, which are subsequently converted to azides to enable bioorthogonal click chemistry.

• Oxidation: Disperse 50 mg of pristine SWCNTs in 100 mL of a 3:1 (v/v) mixture of concentrated H 2​ SO 4​ and HNO 3​ . Sonicate in a bath sonicator for 4 hours at 40°C.

• Neutralization: Dilute the mixture with 500 mL of ice-cold deionized (DI) water. Filter through a 0.2 µm PTFE membrane and wash with DI water until the filtrate reaches a neutral pH. Dry under vacuum to yield SWCNT-COOH.

• Amidation Activation: Resuspend 20 mg of SWCNT-COOH in 50 mL of anhydrous DMF. Add 50 mg of EDC and 40 mg of NHS. Stir for 2 hours at room temperature. Field Insight: EDC/NHS forms a stable amine-reactive ester, preventing the carboxyl groups from undergoing unwanted side reactions.

• Azidation: Add 100 µL of 3-azidopropan-1-amine to the activated mixture. Stir under argon for 24 hours. Filter and wash extensively with DMF and ethanol.

Validation Checkpoint A: Take a 1 mg aliquot and perform FTIR spectroscopy. The appearance of a sharp, distinct peak at ~2100 cm⁻¹ confirms the presence of the azide group. If absent, the amidation failed; verify the anhydrous state of your DMF.

Protocol B: Primary Click Reaction (Grafting the Linker)

Causality: We attach the rigid linker. A massive molar excess of the dialkyne is critical to ensure that only one of the ethynyl groups reacts with the SWCNT, leaving the other free.

• Dispersion: Disperse 10 mg of SWCNT-N 3​ in 20 mL of anhydrous DMF using mild bath sonication.

• Linker Addition: Add 50 mg (excess) of 1,4-Diethynyl-2,5-dipropoxybenzene.

• Catalysis: Prepare a degassed aqueous solution of CuSO 4​ ·5H 2​ O (5 mg) and sodium ascorbate (10 mg). Add this dropwise to the DMF mixture. Field Insight: Sodium ascorbate reduces Cu(II) to the active Cu(I) catalyst in situ, preventing oxidative degradation of the alkynes.

• Reaction & Purification: Stir the mixture under argon at 45°C for 48 hours. Filter the suspension through a 0.2 µm PTFE membrane. Wash sequentially with DMF, THF, and Dichloromethane (DCM) to remove all unreacted linker and copper catalyst. Dry under vacuum.

Validation Checkpoint B: Perform Raman spectroscopy. An increase in the ID​/IG​ ratio confirms successful covalent grafting onto the sp² carbon lattice. Additionally, FTIR should show a terminal alkyne C-H stretch at ~3300 cm⁻¹ .

Protocol C: Secondary Click Reaction (Therapeutic Conjugation)

Causality: The free alkyne is now used to attach an azide-modified therapeutic (e.g., Azide-Paclitaxel) or a targeting peptide (e.g., Azide-RGD).

• Conjugation: Disperse 5 mg of the SWCNT-Linker-Alkyne in 10 mL of DMF. Add 1.5 equivalents of the Azide-modified therapeutic.

• Catalysis: Add the Cu(I) catalyst system (CuSO 4​ /Sodium Ascorbate) as described in Protocol B. Stir for 24 hours at room temperature.

• Purification: Transfer the mixture to a dialysis cassette (MWCO 10 kDa) and dialyze against a 1:1 DMF/Water mixture for 48 hours, followed by pure DI water for 24 hours to remove unbound drug.

Validation Checkpoint C: Perform Thermogravimetric Analysis (TGA) under a nitrogen atmosphere. The mass loss profile between 200°C and 500°C will quantify the exact loading efficiency of the conjugated drug.

Quantitative Data Tracking

To easily compare the physicochemical evolution of the SWCNTs across the functionalization stages, reference the standard characterization metrics summarized in Table 1.

Table 1: Quantitative Characterization of SWCNT Intermediates

Functionalization Stage	Raman ID​/IG​ Ratio	Zeta Potential (mV)	TGA Mass Loss (%) at 600°C	Surface Marker (FTIR/XPS)
Pristine SWCNT	0.05 ± 0.02	-5.2 ± 1.1	< 2.0%	None
SWCNT-COOH	0.35 ± 0.04	-38.5 ± 2.4	~ 8.5%	C=O stretch (~1720 cm⁻¹)
SWCNT-N 3​	0.38 ± 0.03	-22.1 ± 1.8	~ 14.2%	N 1s peak (XPS); N 3​ stretch (~2100 cm⁻¹)
SWCNT-Linker-Alkyne	0.62 ± 0.05	-18.4 ± 2.0	~ 26.5%	Terminal C≡C-H stretch (~3300 cm⁻¹)
SWCNT-Drug Conjugate	0.65 ± 0.04	Varies by Drug	> 45.0%	Disappearance of 3300 cm⁻¹ peak

Note: The dramatic increase in TGA mass loss at the final stage is the primary quantitative indicator of successful drug payload conjugation.

References

• Functionalized Carbon Nanotubes: Emerging Nanomaterials for Enhanced Cancer Diagnosis and Imaging National Center for Biotechnology Information (PMC) URL:[Link] [1]

• Click-Functionalization of Silanized Carbon Nanotubes: From Inorganic Heterostructures to Biosensing Nanohybrids National Center for Biotechnology Information (PMC) URL:[Link] [1]

• Click Chemistry for Carbon Nanotubes Functionalization ResearchGate URL:[Link] [1]

• Tuning of Optoelectronic Properties in Oligo(phenyleneethynylene)-Based Cocrystals through Modulation of Charge-Transfer Interactions ACS Omega URL:[Link] [1]

Sources

• 1. Functionalized Carbon Nanotubes: Emerging Nanomaterials for Enhanced Cancer Diagnosis and Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Click-Functionalization of Silanized Carbon Nanotubes: From Inorganic Heterostructures to Biosensing Nanohybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Sonogashira Coupling of 1,4-Diethynyl-2,5-dipropoxybenzene

Welcome to the technical support center for the Sonogashira coupling of 1,4-diethynyl-2,5-dipropoxybenzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you improve your reaction yields and overcome common challenges in this versatile cross-coupling reaction.

The Sonogashira coupling is a powerful tool for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide. It is widely used in the synthesis of pharmaceuticals, natural products, and organic materials. This reaction is typically carried out under mild conditions, often at room temperature, with a palladium catalyst, a copper(I) co-catalyst, and a mild base.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the Sonogashira coupling of 1,4-diethynyl-2,5-dipropoxybenzene. The advice provided is based on established chemical principles and field-proven insights.

Low or No Product Yield

Q1: My reaction is not proceeding, or the yield is very low. What are the first things I should check?

A1: When a Sonogashira reaction fails, a systematic check of your reagents and reaction conditions is the best approach.

• Catalyst Integrity: The palladium catalyst, especially Pd(0) complexes, can be sensitive to air and moisture. If you are using a Pd(II) precatalyst like PdCl₂(PPh₃)₂, ensure your reaction conditions facilitate its reduction to the active Pd(0) species. The copper(I) co-catalyst (e.g., CuI) can also degrade over time. Using fresh, high-purity catalysts is crucial.

• Anaerobic and Anhydrous Conditions: Oxygen can lead to the undesirable homocoupling of the alkyne (Glaser coupling) and can also lead to catalyst decomposition. It is critical to thoroughly degas all solvents and reagents and to maintain an inert atmosphere (argon or nitrogen) throughout the reaction.

• Reagent Purity: Impurities in your 1,4-diethynyl-2,5-dipropoxybenzene, aryl halide, or vinyl halide can poison the catalyst. Ensure the purity of your starting materials.

Significant Alkyne Homocoupling (Glaser Coupling)

Q2: I'm observing a significant amount of a side product that appears to be the dimer of my alkyne. How can I minimize this?

A2: The formation of a 1,3-diyne from the oxidative coupling of two terminal alkyne molecules is a common side reaction known as Glaser coupling. This is particularly problematic in the presence of a copper co-catalyst and oxygen.

• Strict Inert Atmosphere: The most critical step to minimize Glaser coupling is to ensure a strictly anaerobic environment.

• Minimize Copper(I) Co-catalyst: While the copper co-catalyst increases the reaction rate, it also promotes homocoupling. Reducing the amount of CuI to the minimum effective concentration can significantly decrease this side reaction.

• Slow Addition of Alkyne: Adding the 1,4-diethynyl-2,5-dipropoxybenzene slowly to the reaction mixture keeps its instantaneous concentration low, which can suppress the rate of homocoupling.

• Consider a Copper-Free Protocol: For challenging substrates where homocoupling is persistent, switching to a copper-free Sonogashira protocol is a highly effective strategy.

Troubleshooting Workflow for Low Yield

Caption: A workflow for troubleshooting low product yield.

Choice of Reaction Components

Q3: How do I choose the right palladium catalyst, ligand, base, and solvent for my specific reaction?

A3: The optimal choice of reaction components is highly dependent on the specific substrates you are using.

• Palladium Catalyst and Ligand:

  • For standard aryl iodides and bromides, Pd(PPh₃)₄ or PdCl₂(PPh₃)₂ are common starting points.

  • For less reactive aryl bromides or chlorides, or for sterically hindered substrates, more advanced ligands are often necessary. Bulky and electron-rich phosphine ligands (e.g., P(t-Bu)₃, XPhos) or N-heterocyclic carbene (NHC) ligands can increase the rate of the oxidative addition step, which is often the rate-determining step.

• Base: The base plays a crucial role in deprotonating the alkyne to form the reactive acetylide.

  • Amine bases like triethylamine (NEt₃) and diisopropylamine (i-Pr₂NH) are most commonly used and can sometimes also serve as the solvent.

  • Inorganic bases such as K₃PO₄ or Cs₂CO₃ can be effective alternatives, particularly in copper-free systems or when dealing with amine-sensitive substrates.

• Solvent: The solvent must be able to dissolve all reaction components.

  • Common solvents include tetrahydrofuran (THF), N,N-dimethylformamide (DMF), and toluene.

  • It's important to note that some solvents can negatively impact the reaction. For example, THF can sometimes promote the formation of inactive palladium black.

Data on Reaction Parameter Optimization

Parameter	Condition 1	Yield (%)	Condition 2	Yield (%)	Rationale
Catalyst System	PdCl₂(PPh₃)₂/CuI	55	Pd(PPh₃)₄ (Copper-Free)	33	Copper-free conditions can reduce Glaser homocoupling, though sometimes at the cost of reaction rate.
Base	Triethylamine	Good	Piperidine/Pyrrolidine	Often Superior	For certain substrates, cyclic secondary amines can lead to higher yields.
Solvent	THF/Et₃N	15	Toluene/i-Pr₂NH	Lower	The choice of solvent and amine base combination can significantly impact the extent of side reactions.
Temperature	Room Temperature	Varies	50-100 °C	Often Higher	Less reactive aryl halides (bromides and chlorides) typically require heating to achieve good conversion.

Adapted from studies on the optimization of Sonogashira reactions.

Experimental Protocols

Standard Sonogashira Coupling of an Aryl Iodide

This protocol is a good starting point for relatively reactive aryl iodides.

Materials:

• Palladium catalyst: PdCl₂(PPh₃)₂ (0.02 equiv)

• Copper co-catalyst: Copper(I) iodide (CuI) (0.04 equiv)

• Aryl iodide (1.0 equiv)

• 1,4-Diethynyl-2,5-dipropoxybenzene (1.2 equiv)

• Base: Triethylamine (Et₃N)

• Solvent: Tetrahydrofuran (THF), degassed

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon), add the aryl iodide, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the flask with argon three times.

• Add degassed THF and degassed triethylamine (typically a 2:1 to 5:1 ratio of THF:Et₃N).

• Add the 1,4-diethynyl-2,5-dipropoxybenzene to the reaction mixture via syringe.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Once the reaction is complete, dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove catalyst residues.

Copper-Free Sonogashira Coupling of an Aryl Bromide

This protocol is recommended for substrates prone to homocoupling or for less reactive aryl bromides.

Materials:

• Palladium catalyst: Pd(OAc)₂ (0.02 equiv)

• Ligand: Triphenylphosphine (PPh₃) or a bulky phosphine ligand (e.g., XPhos) (0.04 equiv)

• Aryl bromide (1.0 equiv)

• 1,4-Diethynyl-2,5-dipropoxybenzene (1.5 equiv)

• Base: Piperidine or Pyrrolidine

• Solvent: N,N-Dimethylformamide (DMF), degassed

Procedure:

• In a flame-dried Schlenk flask under argon, combine Pd(OAc)₂ and the phosphine ligand in degassed DMF. Stir for 10-15 minutes to allow for complex formation.

• Add the aryl bromide to the flask.

• Add the base (e.g., piperidine).

• Add the 1,4-diethynyl-2,5-dipropoxybenzene.

• Heat the reaction mixture to 60-100 °C. The optimal temperature will depend on the reactivity of the aryl bromide.

• Monitor the reaction progress by TLC or LC-MS.

Sonogashira Catalytic Cycle

Technical Support Center: Troubleshooting Solubility Limitations in 1,4-Diethynyl-2,5-dipropoxybenzene Polymers

Welcome to the Advanced Materials Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the notorious solubility barriers associated with rigid-rod conjugated polymers.

1,4-Diethynyl-2,5-dipropoxybenzene is a highly valuable building block for synthesizing π -conjugated materials[1]. However, poly(arylene ethynylene)s (PAEs) derived from this monomer frequently suffer from intractable aggregation. The short propoxy (-O-CH 2​ -CH 2​ -CH 3​ ) side chains often fail to provide sufficient entropic driving force to overcome the strong interchain π−π stacking of the rigid backbone, leading to severe processing bottlenecks.

Below is our comprehensive diagnostic workflow, thermodynamic FAQ, and self-validating protocols to resolve these issues.

Diagnostic Workflow

Logical workflow for troubleshooting poly(arylene ethynylene) solubility issues.

Frequently Asked Questions (FAQs) & Mechanistic Causality

Q1: Why does my polymer precipitate prematurely during the Sonogashira cross-coupling reaction? Causality: During polymerization, the rigid PAE backbone extends. The short propoxy chains cannot sufficiently mask the π -conjugated backbone. The process of dissolving a pure polymer requires the solvent to permeate the bulk material, which is thermodynamically unfavorable for highly crystalline, rigid structures[2]. Once the cohesive energy density of the growing polymer exceeds the solvation energy of the reaction medium, the polymer undergoes a sudden phase separation. This premature precipitation traps the palladium catalyst and halts the reaction, resulting in low-molecular-weight oligomers rather than usable polymers.

Q2: I have isolated the polymer, but it refuses to dissolve in standard NMR solvents like CDCl 3​ . What is the thermodynamic cause, and how can I fix it? Causality: In poor solvents like cold chloroform or toluene, the Second Virial Coefficient ( A2​ ) of the polymer is negative. This indicates that polymer-polymer interactions are thermodynamically favored over polymer-solvent interactions, leading to multi-chain aggregates and peculiar chain folding[3]. Solution: Switch to highly polarizable, high-boiling chlorinated solvents such as chlorobenzene, 1,1',2,2'-tetrachloroethane, or o-dichlorobenzene[4]. Chlorobenzene acts as a superior solvent for conjugated polymers, yielding positive A2​ values that promote polymer-solvent interactions[3]. Furthermore, as with mixtures of low molecular weight liquids, the solubility of polymers increases with rising temperature, which provides the necessary kinetic energy to disrupt crystalline domains[2].

Q3: If aggressive solvent optimization fails, how must I alter the monomer design? Causality: If the polymer network is too tightly interconnected by non-covalent bonds, there is a limit beyond which the units cannot be further dispersed by solvent addition[2]. The Hansen Solubility Parameters (HSPs) dictate that the miscibility of conjugated polymers is heavily influenced by side-chain contributions[5]. Solution: Redesign the monomer via side-chain engineering. Increasing the length of the alkyl side chains is a typical and highly effective way to improve the solubility of π -conjugated polymers[6]. Replacing the linear propoxy chains with longer (e.g., hexyloxy, octyloxy) or branched (e.g., 2-ethylhexyloxy) architectures increases the free volume between polymer backbones and significantly lowers the χHSP​ parameter, enhancing miscibility[5]. Alternatively, introducing polar side chains like oligoethylene glycol (OEG) can drastically alter the solubility profile and enable swelling in polar solvents[7].

Quantitative Data: Thermodynamic Parameters and Solvent Quality

To guide your solvent and monomer selection, refer to the thermodynamic parameters governing conjugated polymer solubility:

Solvent System	Side-Chain Architecture	Second Virial Coefficient ( A2​ )	Hansen Miscibility ( χHSP​ )	Solvation State
Toluene	Short Alkyl (e.g., Propoxy)	Negative (e.g., -5.9 ×10−3 )[3]	High (> 2.0)[5]	Aggregated / Precipitated
Chlorobenzene	Short Alkyl (e.g., Propoxy)	Weakly Positive (~1.0 ×10−3 )[3]	Moderate (~ 1.5)	Swollen Gel / Partially Soluble
Chlorobenzene	Long/Branched (e.g., C12, 2-EH)	Highly Positive (up to 4.7 ×10−3 )[3]	Low (0.31 - 0.42)[5]	Fully Soluble (Homogeneous)
1,1',2,2'-Tetrachloroethane	Short Alkyl (e.g., Propoxy)	Positive[4]	Moderate	Soluble at Elevated Temps

Self-Validating Experimental Protocols

Protocol 1: Thermodynamic Dissolution of PAE Aggregates for Analysis

Rationale: Applying heat and high-shear mixing in a high-boiling chlorinated solvent shifts the thermodynamic equilibrium toward solvation by increasing the entropy of mixing and overcoming the enthalpy of π−π stacking.

• Preparation: Weigh 5 mg of the synthesized PAE into a thick-walled, pressure-rated glass vial.

• Solvent Addition: Add 1 mL of anhydrous chlorobenzene or 1,1',2,2'-tetrachloroethane[4]. Do not use standard chloroform, as its boiling point (61°C) is too low to provide the necessary thermal energy.

• Thermal Agitation: Seal the vial securely and heat to 80°C in an oil bath for 2 hours with aggressive magnetic stirring (800 rpm).

• Validation Checkpoint: Remove the vial from the heat and inspect it visually. Shine a laser pointer through the solution. If the solution is transparent and free of particulate scattering (no Tyndall effect), solvation is successful. If the solution remains turbid, the A2​ value is still negative[3], indicating the polymer chains are too rigid for the propoxy side-chain length.

• Filtration: Filter the hot solution through a 0.45 µm PTFE syringe filter directly into a GPC vial or NMR tube to remove any insoluble cross-linked microgels[2].

Protocol 2: Controlled Sonogashira Polymerization to Prevent Precipitation

Rationale: Controlling the reaction kinetics and capping the polymer chains before they reach their absolute solubility limit prevents irreversible macroscopic precipitation and catalyst trapping.

• Monomer Loading: Combine 1,4-diethynyl-2,5-dipropoxybenzene[1] and the corresponding dihalogenated comonomer in a 1:0.95 molar ratio in a Schlenk flask. Causality: The slight stoichiometric imbalance limits the maximum achievable molecular weight (Carothers' equation), keeping the polymer within its soluble regime.

• Solvent System: Dissolve the monomers in a 1:1 mixture of anhydrous Toluene and Diisopropylamine.

• Degassing: Degas the solution via three freeze-pump-thaw cycles. Causality: Removing oxygen prevents oxidative homocoupling (Glaser coupling) which causes irreversible cross-linking and permanent insolubility[2].

• Catalysis: Add Pd(PPh 3​ ) 4​ (5 mol%) and CuI (2 mol%) under a strict argon atmosphere. Heat the reaction to 70°C.

• Validation Checkpoint (Active Monitoring): Monitor the reaction visually. At the very first sign of solution turbidity (the onset of phase separation), immediately inject an excess of a monofunctional end-capper (e.g., phenylacetylene). This terminates the growing chains and stabilizes the soluble fraction before macroscopic precipitation occurs.

• Purification: Precipitate the cooled solution into methanol, filter, and perform a Soxhlet extraction with acetone for 24 hours to remove unreacted monomers and short oligomers.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. kinampark.com [kinampark.com]
• 3. par.nsf.gov [par.nsf.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Steric Hindrance in 1,4-Diethynyl-2,5-dipropoxybenzene Derivatives

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 1,4-diethynyl-2,5-dipropoxybenzene and its derivatives. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the common challenge of steric hindrance encountered during the synthesis and application of these valuable compounds. The bulky 2,5-dipropoxy groups, while imparting desirable electronic and solubility properties, often create significant steric challenges that can impede reactivity, lower yields, and promote unwanted side reactions. This guide is designed to provide both theoretical understanding and practical, field-proven solutions to overcome these obstacles.

Frequently Asked Questions (FAQs)

Q1: What is steric hindrance and why is it a significant issue with 1,4-diethynyl-2,5-dipropoxybenzene derivatives?

A1: Steric hindrance is a phenomenon in chemistry where the spatial arrangement of atoms or groups of atoms in a molecule obstructs a chemical reaction. In the case of 1,4-diethynyl-2,5-dipropoxybenzene derivatives, the two propoxy groups located ortho to the ethynyl groups create a crowded environment around the reactive sites. This "steric bulk" can physically block the approach of reagents and catalysts, making it difficult for the desired reaction to occur. This often leads to lower reaction rates, incomplete conversion, and reduced yields.[1]

Q2: What are the most common reactions where steric hindrance is a problem for these derivatives?

A2: Steric hindrance is a major concern in several key reactions involving 1,4-diethynyl-2,5-dipropoxybenzene derivatives, including:

• Sonogashira Cross-Coupling: This palladium/copper-catalyzed reaction is used to couple the terminal alkynes with aryl or vinyl halides. The bulky propoxy groups can hinder the approach of the palladium catalyst and the coupling partner to the alkyne.[2][3]

• Glaser-Hay Homocoupling: This copper-catalyzed reaction couples two terminal alkynes to form a symmetrical 1,3-diyne. Similar to the Sonogashira coupling, the steric bulk can impede the formation of the necessary copper-acetylide intermediates.[4]

• Polymerization Reactions: When used as monomers for polymerization, the steric hindrance from the propoxy groups can affect the degree of polymerization and the final properties of the resulting polymer.[5][6]

Q3: Are there any general strategies to mitigate steric hindrance in these reactions?

A3: Yes, several general strategies can be employed to overcome steric hindrance:

• Catalyst and Ligand Selection: Choosing the right catalyst and ligand system is often the most critical factor.[2][7] Bulky, electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands can often improve catalytic activity in sterically demanding environments.[3][8]

• Optimization of Reaction Conditions: Adjusting parameters like temperature, solvent, and base can have a significant impact.[9] Higher temperatures can provide the necessary activation energy to overcome the steric barrier, while the choice of solvent can influence catalyst solubility and reactivity.[1][10]

• Use of Microwave Irradiation: Microwave heating can often accelerate reactions and improve yields, particularly for sluggish reactions involving sterically hindered substrates.[11]

Troubleshooting Guides

This section provides detailed troubleshooting advice for specific experimental issues.

Problem 1: Low Yield in Sonogashira Coupling Reactions

Question: I am attempting a Sonogashira coupling with a 1,4-diethynyl-2,5-dipropoxybenzene derivative and an aryl bromide, but I am consistently getting low yields of the desired product. What are the likely causes and how can I improve the outcome?

Answer:

Low yields in Sonogashira couplings with these sterically hindered substrates are a common challenge. The primary cause is often the difficulty of the palladium catalyst in accessing the alkyne and facilitating the cross-coupling. Here is a systematic approach to troubleshooting this issue:

1. Catalyst and Ligand System Optimization:

The choice of the palladium catalyst and its associated ligand is paramount.[2] For sterically demanding substrates, standard catalysts like Pd(PPh₃)₄ may not be effective.

• Employ Bulky, Electron-Rich Ligands: Ligands such as XPhos, SPhos, or P(t-Bu)₃ are known to be effective in promoting the oxidative addition step, which is often rate-limiting in these reactions.[2][3] N-heterocyclic carbene (NHC) ligands can also offer enhanced stability and reactivity.[12]

• Consider a Copper-Free Protocol: In some cases, the copper co-catalyst can lead to the formation of undesired alkyne homocoupling (Glaser) products.[13] Copper-free Sonogashira protocols, which often rely on more sophisticated palladium/ligand systems, can mitigate this side reaction.[14]

2. Reaction Conditions Tuning:

• Increase Reaction Temperature: Sterically hindered reactions often require higher activation energy.[1] Cautiously increasing the reaction temperature (e.g., from room temperature to 80-120 °C) can significantly improve the reaction rate.[11]

• Solvent Selection: The solvent can have a profound effect on the reaction.[10] While THF and toluene are commonly used, polar aprotic solvents like DMF or dioxane may be more effective for hindered substrates.[1][15]

• Base Selection: An appropriate amine base, such as triethylamine or diisopropylamine, is crucial for deprotonating the alkyne.[2] Ensure the base is dry and used in sufficient excess.

3. Starting Material Quality:

• Purity of Reagents: Ensure that the aryl halide and the diethynylbenzene derivative are pure, as impurities can poison the catalyst.[2]

• Freshness of Copper(I) Iodide: If using a copper co-catalyst, ensure that the CuI is fresh, as it can degrade over time.[2]

Table 1: Recommended Catalyst Systems for Sterically Hindered Sonogashira Coupling

Catalyst/Ligand System	Key Advantages	Considerations
Pd(OAc)₂ / XPhos or SPhos	Highly active for sterically demanding substrates.[2]	Can be more expensive than traditional catalysts.
Pd₂(dba)₃ / P(t-Bu)₃	Effective for less reactive aryl halides.[2]	Air-sensitive, requires careful handling.
(NHC)Pd Complexes	High thermal stability and activity.[8]	May require specific synthesis of the complex.

Experimental Protocol: Optimized Sonogashira Coupling for Sterically Hindered Substrates

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., Argon), add the 1,4-diethynyl-2,5-dipropoxybenzene derivative (1.0 equiv), the aryl halide (1.1 equiv), the palladium precatalyst (e.g., Pd(OAc)₂, 2-5 mol%), and the bulky phosphine ligand (e.g., XPhos, 4-10 mol%).

• If using a copper-catalyzed protocol, add CuI (4-10 mol%).

• Evacuate and backfill the flask with argon three times.

• Add a degassed solvent (e.g., dioxane or DMF) and a degassed amine base (e.g., triethylamine or diisopropylethylamine, 2-3 equiv).

• Heat the reaction mixture to 80-120 °C and monitor the progress by TLC or GC/MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with saturated aqueous NH₄Cl and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Problem 2: Significant Alkyne Homocoupling (Glaser Product) Formation

Question: During my Sonogashira reaction, I am observing a significant amount of the 1,3-diyne byproduct from the homocoupling of my 1,4-diethynyl-2,5-dipropoxybenzene derivative. How can I suppress this side reaction?

Answer:

The formation of the Glaser homocoupling product is a common side reaction in copper-catalyzed Sonogashira couplings, especially when the cross-coupling is slow due to steric hindrance.[13] This occurs because the copper acetylide intermediate can undergo oxidative coupling with itself. Here are several strategies to minimize this unwanted reaction:

1. Copper-Free Conditions:

• The most direct way to prevent Glaser coupling is to perform the reaction in the absence of a copper co-catalyst.[14] This requires a highly active palladium catalyst system, often involving bulky, electron-rich ligands as discussed in the previous section.

2. Rigorous Exclusion of Oxygen:

• The Glaser coupling is an oxidative process that often involves molecular oxygen as the oxidant.[4] Ensuring that all solvents and reagents are thoroughly degassed and maintaining a strict inert atmosphere (argon or nitrogen) throughout the reaction can significantly reduce homocoupling.[11]

3. Additives to Suppress Homocoupling:

• In some cases, the addition of a reducing agent can help to keep the copper in its +1 oxidation state, thereby disfavoring the oxidative homocoupling pathway.[16]

4. Adjusting Reaction Parameters:

• Lowering the Reaction Temperature: While higher temperatures can promote the desired cross-coupling, they can also accelerate the rate of homocoupling. A careful optimization of the reaction temperature is necessary.

• Using an Amine as the Solvent: In some instances, using the amine base (e.g., triethylamine) as the solvent can help to suppress homocoupling.[11]

Problem 3: Incomplete or Low Molecular Weight Polymerization

Question: I am using a 1,4-diethynyl-2,5-dipropoxybenzene derivative as a monomer in a Glaser-Hay or Sonogashira polymerization, but the resulting polymer has a low molecular weight and the reaction does not go to completion. What could be the issue?

Answer:

Achieving high molecular weight polymers from sterically hindered monomers like 1,4-diethynyl-2,5-dipropoxybenzene derivatives can be challenging. The steric bulk of the propoxy groups can hinder the chain propagation steps, leading to premature chain termination.

1. Catalyst Choice and Loading:

• For Glaser-Hay polymerizations, the choice of copper catalyst and ligand is critical. The Hay modification, which uses a soluble copper-TMEDA (N,N,N',N'-tetramethylethylenediamine) complex, often provides better results than the original Glaser conditions due to improved solubility and milder reaction conditions.[4]

• In Sonogashira polymerizations, a highly active and robust palladium catalyst is required to overcome the steric hindrance at each propagation step. Higher catalyst loadings may be necessary compared to small molecule synthesis.

2. Monomer Purity and Stoichiometry:

• For step-growth polymerizations like Sonogashira, it is crucial to have highly pure monomers and maintain a precise 1:1 stoichiometry between the diethynyl and dihalide monomers. Any deviation can significantly limit the achievable molecular weight.

3. Reaction Conditions:

• Concentration: Higher monomer concentrations generally favor polymerization over intramolecular cyclization or other side reactions.

• Temperature and Time: These polymerizations may require elevated temperatures and longer reaction times to achieve high conversion and molecular weight.

• Solvent: A solvent that can effectively dissolve both the monomer and the growing polymer chain is essential.

4. Post-Polymerization Workup:

• Careful workup is necessary to avoid degradation of the polymer. Precipitation into a non-solvent is a common method for isolating the polymer.

Table 2: Comparison of Polymerization Conditions

Parameter	Glaser-Hay Polymerization	Sonogashira Polymerization
Catalyst	Cu(I) salt (e.g., CuCl) with a ligand (e.g., TMEDA)[4]	Pd(0) complex with a bulky ligand (e.g., XPhos)[2]
Monomers	1,4-diethynyl-2,5-dipropoxybenzene	1,4-diethynyl-2,5-dipropoxybenzene and a dihalo-arene
Key for Success	Efficient reoxidation of the copper catalyst	Highly active and stable palladium catalyst
Common Issue	Premature precipitation of the polymer	Stoichiometric imbalance of monomers

References

• Benchchem. Technical Support Center: Overcoming Steric Hindrance in Reactions with 1-Bromododecane.
• Benchchem. Troubleshooting low reactivity in Sonogashira coupling reactions.
• ResearchGate. Copper‐Containing Mineral Mediated Glaser Coupling of Terminal Alkynes.
• Benchchem. Managing steric hindrance in reactions involving 2'-Iodo-2-(2-methoxyphenyl)acetophenone.
• Benchchem. Technical Support Center: Sonogashira Coupling of Complex Molecules.

• ACS Publications. A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines | The Journal of Organic Chemistry. Available from: [Link]

• Benchchem. troubleshooting poor yields in Sonogashira reactions with halogenated anilines.

• Nature. Subtle steric differences reveal a model for Ni cross-coupling success. Available from: [Link]

• Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview.

• ResearchGate. Effects of solvent, base, and temperature on the Sonogashira coupling... Available from: [Link]

• Benchchem. Overcoming steric hindrance in reactions involving the 4-anilinopiperidine core.

• PMC. Facile Access to Sterically Hindered Aryl Ketones via Carbonylative Cross-Coupling: Application to the Total Synthesis of Luteolin. Available from: [Link]

• RSC Publishing. Recent advances and applications of Glaser coupling employing greener protocols. Available from: [Link]

• RSC Publishing. Application of hindered ether solvents for palladium catalyzed Suzuki–Miyaura, Sonogashira and cascade Sonogashira cross-coupling reactions. Available from: [Link]

• ResearchGate. Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions | Request PDF. Available from: [Link]

• ACS Publications. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki–Miyaura Couplings with Sterically Hindered Substrates | Organic Letters. Available from: [Link]

• Benchchem. A Practical Guide to the Glaser-Hay Coupling of Terminal Alkynes: Application Notes and Protocols.

• Organic Chemistry Portal. General Catalysts for the Suzuki-Miyaura and Sonogashira Coupling Reactions of Aryl Chlorides and for the Coupling of Challenging Substrate Combinations in Water. Available from: [Link]

• University of California, Santa Barbara. Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. Available from: [Link]

• Organic Chemistry Portal. Glaser Coupling, Hay Coupling. Available from: [Link]

• KAUST Repository. Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. Available from: [Link]

• PMC. Reassessing Alkyne Coupling Reactions While Studying the Electronic Properties of Diverse Pyrene Linkages at Surfaces. Available from: [Link]

• Sonogashira Coupling Reaction with Diminished Homocoupling.

• Journal of the American Chemical Society. Regio- and Stereoselective Reductive Coupling of Alkynes and Crotononitrile. Available from: [Link]

• RSC Publishing. Catalyst-controlled regioselective Sonogashira coupling of 9-substituted-6-chloro-2,8-diiodopurines. Available from: [Link]

• ACS Publications. Intermolecular Allene–Alkyne Coupling: A Significantly Useful Synthetic Transformation | ACS Catalysis. Available from: [Link]

• Scientific & Academic Publishing. Synthesis and Catalytic Activity of Palladium Mediated Metallodendrimer for the Sonogashira and Heck Coupling Reactions. Available from: [Link]

• DigitUMa. Three 2,5‐dialkoxy‐1,4‐diethynylbenzene derivatives. Available from: [Link]

• Reddit. Struggling to make a sonogashira coupling reaction happen : r/Chempros. Available from: [Link]

• ACS Publications. Sonogashira Coupling Using Bulky Palladium-Phenanthryl Imidazolium Carbene Catalysis | Organic Letters. Available from: [Link]

• ACS Publications. Additive- and Ligand-Free Cross-Coupling Reactions between Alkenes and Alkynes by Iridium Catalysis. Available from: [Link]

• ResearchGate. The effect of steric bulk in Sonogashira coupling reactions | Request PDF. Available from: [Link]

• Oxidative Polymerization of 1,4-Diethynylbenzene into Highly Conjugated Poly(phenylene butadiynylene) within the Channels of Sur.

• ResearchGate. Transition-Metal-Catalyzed Chain-Growth Polymerization of 1,4-Diethynylbenzene into Microporous Crosslinked Poly(phenylacetylene)s: the Effect of Reaction Conditions | Request PDF. Available from: [Link]

• PubMed. Oxidative Polymerization of 1,4-diethynylbenzene Into Highly Conjugated Poly(phenylene Butadiynylene) Within the Channels of Surface-Functionalized Mesoporous Silica and Alumina Materials. Available from: [Link]

• MDPI. The Polymers of Diethynylarenes—Is Selective Polymerization at One Acetylene Bond Possible? A Review. Available from: [Link]

• Organic Chemistry Portal. Sonogashira Couplings Catalyzed by Collaborative (N-Heterocyclic Carbene)-Copper and -Palladium Complexes. Available from: [Link]

• ResearchGate. Synthesis of 2,5-diethynyl substituted oxepins from trans-1,4-diethynylcyclohexa-2,5-diene-1,4-diols | Request PDF. Available from: [Link]

• Diastereoselective synthesis of some novel benzopyranopyridine derivatives.

• Semantic Scholar. Synthesis of Diacetylene Macrocycles Derived from 1,2-Diethynyl Benzene Derivatives: Structure and Reactivity of the Strained Cyclic Dimer. Available from: [Link]

• MDPI. The Regio- and Stereoselective Synthesis of 1,4-Diarylbut-1-en-3-ynes Having Aryl Groups at the Mutual Syn Positions. Available from: [Link]

• MDPI. Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbonates. Available from: [Link]

• ResearchGate. Microstructure of 1,4-diethynylbenzene frontal polymerization products. Available from: [Link]

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Technical Support Center: Minimizing Catalyst Deactivation in 1,4-Diethynyl-2,5-dipropoxybenzene Coupling

Welcome to the advanced troubleshooting and methodology center for the cross-coupling of 1,4-diethynyl-2,5-dipropoxybenzene. This electron-rich dialkyne is a critical building block for synthesizing conjugated poly(p-phenylene ethynylene)s (PPEs) and optoelectronic cocrystals 1. However, its dialkyne nature makes it highly susceptible to catalyst deactivation and stoichiometric disruption during polymerization. This guide provides causality-driven solutions and self-validating protocols to ensure high-yield, high-molecular-weight syntheses.

Section 1: The Mechanistic Roots of Deactivation

To solve catalyst failure, we must first understand the causality behind it. In a standard Sonogashira polymerization (A2 + B2 type), strict stoichiometric balance between the dialkyne and dihalide is required [[2]](). Catalyst deactivation primarily occurs via two interconnected pathways driven by trace oxidants:

• Palladium Aggregation (Pd Black): Trace oxygen oxidizes the phosphine ligands (e.g., PR3 to O=PR3). Stripped of its stabilizing ligands, the active Pd(0) species irreversibly aggregates into inactive Pd black.

• Copper-Mediated Glaser Homocoupling: The Cu(I) co-catalyst is highly sensitive to oxygen, rapidly oxidizing to Cu(II) 3. This Cu(II) species catalyzes the oxidative Glaser homocoupling of the terminal alkynes. This side reaction consumes the 1,4-diethynyl-2,5-dipropoxybenzene monomer, ruining the strict stoichiometry and capping the polymer chains. Furthermore, Cu(I) acetylides formed in situ are highly prone to this oxidative degradation 4.

Fig 1: Mechanistic pathways of Pd and Cu catalyst deactivation via trace oxygen exposure.

Section 2: Troubleshooting Guide & FAQs

Q: I am observing a black precipitate forming within the first 30 minutes of the reaction. How do I prevent this? A: This precipitate is "Pd black," indicating irreversible catalyst deactivation. Causality: The strongly electron-donating dipropoxy groups on your monomer stabilize the intermediate Pd-acetylide complex, slightly slowing the reductive elimination step. If the catalyst rests in this state while exposed to trace O2, ligand oxidation outpaces the catalytic cycle. Solution: Ensure rigorous degassing. If the issue persists, switch to a more sterically demanding, electron-rich ligand (e.g., XPhos) or use N-heterocyclic carbenes (NHCs). These bind Pd more strongly than standard triphenylphosphine, resisting dissociation and oxidation.

Q: My polymer molecular weight is extremely low (oligomers only), and NMR shows diacetylene linkages. What is happening? A: You are experiencing Glaser homocoupling. Causality: Trace oxygen has oxidized your Cu(I) co-catalyst to Cu(II), which rapidly couples the terminal alkynes of 1,4-diethynyl-2,5-dipropoxybenzene 3. In step-growth polymerization, consuming even 2% of your monomer via a side reaction will drastically limit the maximum achievable molecular weight 2. Solution: Implement a Copper-Free Sonogashira protocol . By removing CuI entirely, you eliminate the primary vector for homocoupling 4.

Q: Can I use standard triethylamine (TEA) as the solvent and base? A: While TEA is common, it can act as a poor ligand for Palladium, promoting deactivation via reductive elimination pathways. For electron-rich dialkynes, using a solvent like THF or DMF with an amine-free activator (such as Tetrabutylammonium fluoride, TBAF) significantly improves Pd stability and reaction rates 4.

Section 3: Quantitative Optimization Data

To illustrate the impact of catalyst selection on the coupling of 1,4-diethynyl-2,5-dipropoxybenzene, review the comparative data below. Moving away from standard conditions (Entry 1) to copper-free or NHC-based systems (Entries 3 & 4) drastically reduces homocoupling and extends catalyst lifetime.

Catalyst System	Co-Catalyst	Ligand / Activator	Homocoupling (%)	Catalyst Stability (h)	Avg. Polymer Mn​ (kDa)
Pd(PPh3)4	CuI (10 mol%)	PPh3	> 15.0%	< 2.0	< 10.0
Pd(OAc)2	CuI (5 mol%)	XPhos	~ 5.0%	~ 8.0	~ 25.0
PdCl2(PPh3)2	None	TBAF (Amine-free)	< 1.0%	> 12.0	~ 45.0
Pd-NHC (PEPPSI)	None	IPr	< 0.1%	> 24.0	> 60.0

Table 1: Impact of catalyst environment on dialkyne coupling efficiency and polymer molecular weight.

Section 4: Self-Validating Standard Operating Protocol

To guarantee reproducibility, we recommend the following Copper-Free workflow. This protocol is self-validating: by eliminating copper, any failure to yield high-molecular-weight polymer is isolated strictly to Pd deactivation (oxygen leak) or monomer impurity, drastically narrowing your troubleshooting parameters.

Fig 2: Self-validating workflow for copper-free Sonogashira coupling of dialkynes.

Step-by-Step Methodology: Copper-Free Coupling

Step 1: Rigorous Deoxygenation (The Foundation)

• Transfer 10 mL of anhydrous THF into a heavy-walled Schlenk flask.

• Perform three consecutive freeze-pump-thaw cycles using liquid nitrogen and a high-vacuum Schlenk line.

• Validation Check: During the final thaw cycle under static vacuum, the solvent must not evolve any bubbles. If bubbling occurs, repeat the cycle.

Step 2: Reagent Loading (Inert Atmosphere)

• Inside an argon-filled glovebox, weigh 1,4-diethynyl-2,5-dipropoxybenzene (1.00 mmol) and the corresponding aryl diiodide (1.00 mmol).

• Add PdCl2(PPh3)2 (0.03 mmol, 3 mol%) and anhydrous TBAF (3.00 mmol) as the activator 4. Do not add CuI or amines.

• Seal the flask with a PTFE stopcock and transfer to the Schlenk line.

Step 3: Reaction Initiation

• Cannulate the degassed THF into the Schlenk flask containing the solid reagents under a positive pressure of Argon.

• Stir the mixture at 60 °C for 24 hours.

• Validation Check: Monitor the solution visually at the 1-hour mark. It should remain a clear, deep yellow/orange. The appearance of a black suspension indicates an oxygen leak and immediate Pd aggregation.

Step 4: Polymer Isolation & QC

• Precipitate the viscous reaction mixture dropwise into vigorously stirred cold methanol.

• Filter the precipitate and wash with acetone via Soxhlet extraction for 12 hours to remove oligomers and residual catalyst.

• Analyze via GPC (for Mn​ ) and 1 H NMR (to verify the absence of diacetylene protons).

References

• "One-pot synthesis of flexible poly-p-(phenyleneethynylene)s with controlled conjugated length", Google Patents. 2

• "Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts", NIH. 3

• "Modified Palladium-Catalyzed Sonogashira Cross-Coupling Reactions under Copper-, Amine-, and Solvent-Free Conditions", ACS Publications. 4

• "Tuning of Optoelectronic Properties in Oligo(phenyleneethynylene)-Based Cocrystals through Modulation of Charge-Transfer Interactions", ACS Omega. 1

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• 3. Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Removing palladium impurities from 1,4-Diethynyl-2,5-dipropoxybenzene products

Welcome to the Technical Support Center for process chemists and drug development professionals. This guide provides an in-depth, self-validating framework for troubleshooting and removing residual palladium from highly conjugated Sonogashira coupling products, specifically focusing on 1,4-diethynyl-2,5-dipropoxybenzene .

Diagnostic FAQs: Understanding the Contamination

Q: Why does 1,4-diethynyl-2,5-dipropoxybenzene retain so much palladium after synthesis? A: The synthesis of 1,4-diethynyl-2,5-dipropoxybenzene via Sonogashira coupling involves reacting 1,4-diiodo-2,5-dipropoxybenzene with terminal alkynes[1]. The resulting diethynyl functional groups are excellent π-electron donors. During the catalytic cycle, intermediate Pd(0) and Pd(II) species form highly stable π-complexes with these newly formed triple bonds. Because the dipropoxy groups donate electron density into the benzene ring, the entire conjugated system becomes highly polarizable, further stabilizing the metal-ligand interaction. Consequently, palladium co-elutes with the product during standard silica gel chromatography, which typically only removes about 90% of the metal[2].

Q: What is the regulatory target for residual palladium in pharmaceutical applications? A: According to ICH Q3D guidelines, the maximum permitted daily exposure for oral applications is 100 µ g/day . For most Active Pharmaceutical Ingredients (APIs), this translates to a strict target of <10 ppm of residual palladium[3].

Q: Why can't I just use standard filtration or multiple chromatography columns? A: Standard flash chromatography is a physical separation method that cannot break the thermodynamic coordination bonds between the alkyne π-system and the palladium center[2]. To remove the metal, you must introduce a chemical scavenger with a higher binding affinity for palladium than the alkyne itself, forcing a ligand-exchange reaction[4].

Scavenger Selection Matrix

Choosing the correct scavenger depends on the oxidation state of the residual palladium and the steric hindrance of your product. The table below summarizes the quantitative data for industry-standard scavengers.

Scavenger Type	Functional Group	Target Pd State	Optimal Temp	Typical Pd Reduction
SiliaMetS® Thiol	-SH	Pd(II), Pd(0)	25–50 °C	>95%
SiliaMetS® Thiourea	-NH-CS-NH-	Pd(II)	50–60 °C	>98%
QuadraPure™ TMT	Trimercaptotriazine	Pd(II), Pd(0)	25–60 °C	>99%
Activated Carbon	N/A (Physisorption)	Colloidal Pd(0)	25 °C	50–80%

Self-Validating Scavenging Methodology

To ensure scientific integrity, this protocol is designed as a self-validating system . It incorporates baseline sampling and orthogonal analytical validation to ensure that any failure in palladium removal is diagnostically traceable.

Caption: Workflow for palladium removal from Sonogashira reaction mixtures.

Step-by-Step Protocol

Step 1: Pre-Filtration & Baseline Sampling (The Control)

• Dilute the crude 1,4-diethynyl-2,5-dipropoxybenzene reaction mixture in a polar aprotic solvent (e.g., THF or ethyl acetate).

• Filter the mixture through a 2 cm tightly packed Celite pad to remove insoluble, bulk Pd(0) black.

• Validation Checkpoint: Extract a 1 mL aliquot of this filtrate. Dry it and analyze it via Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to establish your baseline palladium concentration.

Step 2: Scavenger Loading

• Based on the baseline Pd concentration, add 10–20 wt% (relative to the theoretical product yield) of a solid-supported scavenger (e.g., Trimercaptotriazine or Thiourea silica)[5][6].

• Causality: The high surface area of the silica matrix, combined with the high local concentration of multidentate chelating groups, thermodynamically outcompetes the alkyne π-coordination[4].

Step 3: Thermal Incubation

• Stir the suspension and heat to 50 °C for 4 to 12 hours.

• Causality: Palladium transfer from the product's alkyne coordination sphere to the scavenger is a kinetically slow ligand-exchange process. Room temperature incubation often halts prematurely, leaving residual Pd trapped in the product matrix[7].

Step 4: Separation and Recovery

• Filter the mixture through a fine PTFE membrane (0.45 µm) to ensure no silica fines pass through.

• Wash the collected scavenger cake with 2–3 column volumes of fresh, warm solvent to recover any physisorbed product, maximizing your yield.

Step 5: Final Validation

• Dry the final product and submit a sample for ICP-MS.

• Causality: ICP-MS is mandatory. Do not use colorimetric or UV-Vis assays, as the highly conjugated oligo(phenyleneethynylene) backbone of the product absorbs strongly in these regions, causing severe analytical interference[8].

Troubleshooting Scenarios

Caption: Troubleshooting decision tree for resolving high residual palladium levels.

Scenario A: Palladium levels remain >50 ppm after Thiol scavenger treatment.

• Cause: Monodentate thiol scavengers can struggle to strip tightly bound Pd(II) species from highly conjugated, electron-rich alkyne systems.

• Solution: Switch to a bidentate or tridentate scavenger like Thiourea or Trimercaptotriazine (TMT). The chelate effect provided by these multidentate ligands provides a much stronger thermodynamic driving force to strip the Pd(II) from the alkyne[4][5].

Scenario B: The product solution retains a dark, black tint, and fine particulates bypass the filter.

• Cause: This indicates the formation of colloidal Pd(0) nanoparticles. These nanoparticles are too small for standard membrane filtration and do not bind effectively to silica-supported chemical ligands[7].

• Solution: Treat the solution with activated carbon (physisorption) to trap the colloids, or add a chemical flocculating agent before passing the mixture through a tightly packed, pre-wetted Celite pad.

Scenario C: Product yield drops significantly after scavenging.

• Cause: The 1,4-diethynyl-2,5-dipropoxybenzene product is highly hydrophobic and may non-specifically adsorb onto the silica backbone of the scavenger.

• Solution: Ensure you are washing the filtered scavenger cake with a sufficiently non-polar or moderately polar solvent (like dichloromethane or warm ethyl acetate) to desorb the product without leaching the covalently bound palladium.

References

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry Source: Organic Process Research & Development - ACS Publications URL:[Link]

• Removal of Palladium from Organic Reaction Mixtures by Trimercaptotriazine Source: Organic Process Research & Development - ACS Publications URL:[Link]

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Reference Data & Comparative Studies

High-Field vs. Benchtop NMR: A Comparative Guide for Structural Elucidation of Conjugated Building Blocks

Model Compound: 1,4-Diethynyl-2,5-dipropoxybenzene

Introduction & Rationale

For researchers and materials scientists developing advanced optoelectronic materials, the structural integrity of monomeric building blocks is non-negotiable. 1,4-Diethynyl-2,5-dipropoxybenzene is a highly symmetrical, heavily conjugated molecule that serves as a critical precursor for oligo(phenyleneethynylene) (OPE) derivatives and charge-transfer cocrystals . Before initiating complex Sonogashira cross-coupling polymerizations , the purity and structural identity of this monomer must be rigorously verified.

This guide objectively compares the analytical performance of Benchtop NMR (80 MHz) against High-Field Superconducting NMR (400+ MHz) . While benchtop systems offer cryogen-free accessibility for routine purity checks, high-field instruments remain the gold standard for unambiguous structural elucidation. By analyzing the identical sample across both platforms, we can directly observe the limits of J-coupling resolution and the impact of magnetic field strength on second-order spectral effects.

Methodology: A Self-Validating Experimental Protocol

To ensure a direct and objective comparison, the following sample preparation and acquisition protocol is designed as a self-validating system . By utilizing an internal standard and leveraging the molecule's strict symmetry, the protocol inherently flags magnetic drift or incomplete relaxation without requiring external calibration.

Step-by-Step Sample Preparation

• Weighing: Accurately weigh 15.0 mg of 1,4-Diethynyl-2,5-dipropoxybenzene into a clean glass vial.

• Dissolution: Dissolve the solid in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.05% v/v Tetramethylsilane (TMS).

  • Causality for TMS: The addition of TMS provides an absolute 0 ppm reference. Because we are comparing instruments with vastly different magnetic field strengths, an internal lock ensures the chemical shifts are directly comparable. If the TMS peak deviates from 0 ppm, the operator immediately knows the field lock has drifted, invalidating the run.

• Transfer: Filter the solution through a glass wool plug into a standard 5 mm NMR tube to remove any paramagnetic particulate matter that could cause localized magnetic field inhomogeneities (line broadening).

Acquisition Parameters

• Benchtop (80 MHz): 1D ¹H NMR (16 scans, 4s relaxation delay, 0.3 Hz line broadening). ¹³C NMR (1024 scans, 2s relaxation delay).

• High-Field (400 MHz): 1D ¹H NMR (16 scans, 2s relaxation delay, 0.1 Hz line broadening). ¹³C NMR (256 scans, 2s relaxation delay).

• Self-Validation Check: The molecule possesses a strict axis of symmetry. The integration ratio of Aromatic : Alkyne : Propoxy(-CH₃) must be exactly 2:2:6 (or 1:1:3). Any deviation from this stoichiometric ratio instantly flags the presence of impurities or incomplete longitudinal relaxation ( T1​ ).

Workflow comparing Benchtop and High-Field NMR for structural elucidation.

Comparative Spectral Analysis

¹H NMR Data Comparison

The ¹H NMR spectrum of 1,4-Diethynyl-2,5-dipropoxybenzene contains five distinct proton environments. Table 1 summarizes the observed data across both instruments.

Table 1: Quantitative ¹H NMR Comparison (CDCl₃)

Proton Environment	Shift (ppm)	Multiplicity	Integration	Benchtop (80 MHz) Observation	High-Field (400 MHz) Observation
Aromatic (H-3, H-6)	6.95	Singlet (s)	2H	Sharp singlet	Sharp singlet
Alkyne (-C≡CH)	3.33	Singlet (s)	2H	Sharp singlet	Sharp singlet
Propoxy (-OCH₂-)	3.95	Triplet (t)	4H	Triplet ( J≈6.5 Hz)	Triplet ( J=6.5 Hz)
Propoxy (-CH₂-)	1.85	Sextet (h)	4H	Broad multiplet (unresolved)	Clear sextet ( J=7.0 Hz)
Propoxy (-CH₃)	1.05	Triplet (t)	6H	Triplet ( J≈7.4 Hz)	Triplet ( J=7.4 Hz)

Expert Insights & Causality:

• The Alkyne Shielding Effect: In standard alkenes, vinylic protons appear downfield (~5-7 ppm) due to deshielding. However, the terminal alkyne proton here appears upfield at ~3.33 ppm. This causality is rooted in the diamagnetic anisotropy of the cylindrical π -electron cloud of the triple bond . When aligned with the external magnetic field ( B0​ ), the induced circulation of π -electrons creates a secondary magnetic field that opposes B0​ at the position of the terminal proton, effectively shielding it. Both 80 MHz and 400 MHz instruments easily resolve this singlet.

• The Sextet Resolution Limit: The internal -CH₂- protons of the propoxy chain are coupled to both the -OCH₂- protons and the terminal -CH₃ protons. According to the n+1 rule, this results in a sextet. At 80 MHz, the chemical shift difference ( Δν ) between these coupled protons is small relative to the J-coupling constant, pushing the system toward second-order behavior ( Δν/J<10 ). Combined with inherent line broadening, the benchtop instrument merges these peaks into an unresolved multiplet. At 400 MHz, Δν increases proportionally with the field strength, restoring first-order kinetics and perfectly resolving the 6 lines.

Spin-spin coupling pathway and J-coupling constants in the propoxy chain.

¹³C NMR Data Comparison

Carbon-13 NMR is inherently less sensitive than Proton NMR due to the low natural abundance of the ¹³C isotope (~1.1%) and its lower gyromagnetic ratio.

Table 2: Quantitative ¹³C NMR Comparison (CDCl₃)

Carbon Environment	Shift (ppm)	Benchtop (80 MHz / 20 MHz ¹³C)	High-Field (400 MHz / 100 MHz ¹³C)
Aromatic C-O (C-2, C-5)	154.0	Requires >1024 scans	Highly resolved (<256 scans)
Aromatic C-H (C-3, C-6)	117.5	Detectable	Highly resolved
Aromatic C-C≡ (C-1, C-4)	113.2	Low S/N (Quaternary)	Highly resolved
Alkyne Internal (-C≡C-H)	82.5	Low S/N (Quaternary)	Highly resolved
Alkyne Terminal (-C≡C-H)	79.8	Detectable	Highly resolved
Propoxy (-OCH₂-)	71.2	Detectable	Highly resolved
Propoxy (-CH₂-)	22.6	Detectable	Highly resolved
Propoxy (-CH₃)	10.5	Detectable	Highly resolved

Expert Insights & Causality:

Quaternary carbons (C-2, C-5, C-1, C-4, and the internal alkyne carbon) lack attached protons, meaning they do not benefit from Nuclear Overhauser Effect (NOE) enhancement during standard proton-decoupled ¹³C acquisitions. Consequently, their relaxation times are significantly longer. On an 80 MHz benchtop system, detecting these quaternary carbons requires heavily concentrated samples and excessively long acquisition times (often overnight). A 400 MHz high-field instrument provides the necessary sensitivity to resolve the entire carbon backbone unambiguously in a fraction of the time.

Conclusion & Recommendations

Both Benchtop and High-Field NMR instruments serve vital, albeit different, roles in the drug development and materials science pipelines:

• Benchtop NMR (80 MHz) is the ideal "fume-hood companion." It is highly recommended for real-time reaction monitoring and routine purity checks. It easily confirms the presence of the alkyne and propoxy groups and is highly effective at identifying residual solvents (like ethyl acetate or hexane) post-purification.

• High-Field NMR (400+ MHz) remains mandatory for the initial, unambiguous structural elucidation of 1,4-Diethynyl-2,5-dipropoxybenzene. If the molecule is being published or used as a critical monomer in a multi-step synthesis, the high-field system is required to resolve complex J-coupling (like the propoxy sextet) and to rapidly acquire high-signal-to-noise ¹³C data for quaternary carbons.

References

• Kuttiyullathil, S., et al. "Tuning of Optoelectronic Properties in Oligo(phenyleneethynylene)-Based Cocrystals through Modulation of Charge-Transfer Interactions." ACS Omega (2025).[Link]

• Fillmore, B. C., et al. "Accessing the Ene–Imine Motif in 1H-Isoindole, Thienopyrrole, and Thienopyridine Building Blocks." ACS Omega (2020).[Link]

• Reich, H. J. "High Resolution NMR Techniques in Organic Chemistry / Hans Reich's NMR Collection." Organic Chemistry Data (2020). [Link]

A Comparative Guide to Alkoxy-Substituted Diethynylbenzene Monomers: 1,4-Diethynyl-2,5-dipropoxybenzene vs. 1,4-diethynyl-2,5-dihexyloxybenzene

This guide provides an in-depth, objective comparison of two key monomers in the field of organic electronics and polymer chemistry: 1,4-diethynyl-2,5-dipropoxybenzene and 1,4-diethynyl-2,5-dihexyloxybenzene. As fundamental building blocks for conjugated polymers like poly(p-phenylene ethynylene)s (PPEs), the choice between a propoxy (-OC₃H₇) and a hexyloxy (-OC₆H₁₃) side chain is a critical design parameter that dictates the final properties of the material. We will explore how this seemingly small structural modification significantly impacts solubility, thermal stability, and electronic characteristics, supported by experimental data and detailed protocols for researchers, scientists, and professionals in drug development and materials science.

Molecular Structure and Core Functionality

Both molecules share the same rigid, electron-rich 1,4-diethynylbenzene core. The terminal alkyne groups are highly reactive sites for polymerization, most commonly through metal-catalyzed cross-coupling reactions to form extended π-conjugated systems.[1][2] The key distinction lies in the length of the two flexible alkoxy chains attached to the 2 and 5 positions of the benzene ring. These chains are not merely passive substituents; they are integral to the material's processability and solid-state organization.[3][4]

Quantitative Comparison of Physicochemical Properties

The length of the alkoxy side chain directly influences the physical properties of the monomers and the resulting polymers. The following table summarizes these key differences.

Property	1,4-Diethynyl-2,5-dipropoxybenzene	1,4-Diethynyl-2,5-dihexyloxybenzene	Rationale for Difference
Molecular Formula	C₁₆H₁₈O₂	C₂₂H₃₀O₂	Addition of two C₃H₆ units.
Molecular Weight	242.31 g/mol	326.47 g/mol	Increased mass from longer alkyl chains.
Melting Point	~74-75 °C	Lower, typically a viscous oil or low-melting solid	The longer, more flexible hexyloxy chains disrupt the crystal lattice packing, lowering the energy required to melt the solid.[5]
Solubility	Moderately soluble in common organic solvents (THF, Chloroform, Toluene).	Highly soluble in a wider range of organic solvents.	The longer alkyl chains increase the entropy of dissolution and provide better van der Waals interactions with solvent molecules, significantly overcoming the strong π-π stacking of the rigid backbone.[4][6]
HOMO Level	Approx. -5.4 to -5.6 eV	Approx. -5.3 to -5.5 eV	Both alkoxy groups are electron-donating, raising the HOMO level relative to the unsubstituted core. The effect of chain length on the monomer's electronic levels is subtle, but longer chains can lead to slightly higher HOMO levels.
LUMO Level	Approx. -2.2 to -2.4 eV	Approx. -2.2 to -2.4 eV	The LUMO is primarily located on the conjugated backbone and is less affected by the alkyl portion of the side chain.
Electrochemical Band Gap	~3.2 eV	~3.1 eV	The band gap is largely determined by the conjugated core. Minor differences arise from the subtle electronic effects and conformational changes induced by the side chains.[7][8][9]
Thermal Stability (of Polymers)	High	High, but may show slightly lower onset of decomposition.	While the conjugated backbone is highly stable, the increased aliphatic character in the hexyloxy-substituted polymers can lead to a marginally lower decomposition temperature.[10]

In-Depth Analysis: Causality Behind the Properties

The Critical Role of Side Chains in Solubility and Processability

The primary reason for incorporating alkoxy chains onto a poly(p-phenylene ethynylene) backbone is to ensure solubility. Unsubstituted PPE is an intractable brick dust due to the strong, planar π-π stacking between polymer chains.[4]

• 1,4-Diethynyl-2,5-dipropoxybenzene: The shorter propoxy chains provide sufficient steric hindrance to enable dissolution in common solvents like chloroform and THF, making it a viable monomer for many applications.

• 1,4-Diethynyl-2,5-dihexyloxybenzene: The longer hexyloxy chains are far more effective at disrupting intermolecular aggregation.[4] This superior solubilizing power is crucial for:

  • High-Concentration Solutions: Essential for forming uniform, defect-free thin films in spin-coating or printing processes for organic electronics.[11]

  • High Molecular Weight Polymers: As polymer chains grow during synthesis, they become less soluble. The hexyloxy groups help keep the growing polymer in solution, enabling the synthesis of higher molecular weight materials, which often leads to better device performance.

The choice of hexyloxy over propoxy is therefore a strategic one for applications demanding high-quality, solution-processed thin films.

Impact on Solid-State Morphology and Electronic Properties

While the electronic properties of the individual molecules are similar, the side chains dictate how these molecules or the resulting polymer chains pack in the solid state. This organization is paramount for charge transport in electronic devices.

The flexible alkoxy chains can lead to highly ordered supramolecular architectures.[3] Longer chains can promote more ordered packing, which can, in turn, reduce the HOMO-LUMO gap in the solid state and enhance charge carrier mobility. However, if the chains are too long or bulky, they can also increase the distance between conjugated backbones, potentially hindering inter-chain charge hopping. Therefore, the hexyloxy chain often represents a balance, providing excellent solubility while still allowing for effective solid-state packing.

Caption: Logical flow of how alkoxy chain length influences material properties and device performance.

Experimental Protocols

Synthesis via Sonogashira-Hagihara Cross-Coupling

This protocol describes a typical synthesis for a 2,5-dialkoxy-1,4-diethynylbenzene derivative, which is a two-step process involving a palladium-catalyzed cross-coupling followed by deprotection.[3]

Caption: General workflow for the synthesis of 1,4-diethynyl-2,5-dialkoxybenzene monomers.

Step-by-Step Methodology (Example for 1,4-diethynyl-2,5-dihexyloxybenzene):

• System Preparation: All glassware must be oven-dried and the reaction assembled under an inert atmosphere (Nitrogen or Argon). This is critical because the Palladium(0) active catalyst is oxygen-sensitive, and oxidative side-reactions of the acetylenes can occur.

• Reagent Charging: To a Schlenk flask, add 1,4-diiodo-2,5-dihexyloxybenzene (1 eq.), PdCl₂(PPh₃)₂ (0.05 eq.), and CuI (0.1 eq.).

• Solvent and Amine Addition: Add anhydrous, degassed tetrahydrofuran (THF) and a degassed amine base, such as diisopropylamine (DIPA), to the flask. The amine acts as both the base to neutralize the HI byproduct and as a solvent.

• Acetylene Addition: Add trimethylsilylacetylene (TMSA) (2.2 eq.) dropwise to the mixture. Using a silyl-protected acetylene is a key strategic choice. It prevents self-coupling of the terminal acetylene (Glaser coupling) and ensures that only the cross-coupling reaction occurs.

• Reaction: Stir the mixture at a slightly elevated temperature (e.g., 50-60 °C) for 16-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup and Purification (Step 1): After cooling, filter the mixture through a pad of celite to remove catalyst residues. Remove the solvent under reduced pressure. Purify the crude product, 1,4-bis(trimethylsilylethynyl)-2,5-dihexyloxybenzene, by column chromatography on silica gel.

• Deprotection (Step 2): Dissolve the purified silyl-protected intermediate in a mixture of THF and methanol. Add a base, such as potassium carbonate (K₂CO₃), to the solution.

• Reaction and Final Purification: Stir at room temperature for 2-4 hours until TLC confirms the complete removal of the TMS groups. Neutralize the mixture, extract with an organic solvent, and wash with brine. Dry the organic layer, remove the solvent, and purify the final product, 1,4-diethynyl-2,5-dihexyloxybenzene, if necessary. The product is often used directly in subsequent polymerization steps.

Protocol for Determining Electrochemical Properties (HOMO/LUMO)

Cyclic Voltammetry (CV) is the standard method for determining the oxidation and reduction potentials of a molecule, from which the HOMO and LUMO energy levels can be estimated.

• Sample Preparation: Prepare a dilute solution (approx. 1 mM) of the diethynylbenzene monomer in an electrolyte solution. A typical system is 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF₆) in anhydrous, degassed dichloromethane or acetonitrile.

• Electrochemical Cell: Use a three-electrode cell: a glassy carbon working electrode, a platinum wire counter electrode, and a Ag/AgCl reference electrode.

• Calibration: Record the voltammogram of the ferrocene/ferrocenium (Fc/Fc⁺) redox couple in the same electrolyte solution. This is the universally accepted internal standard for calibrating the reference electrode. The Fc/Fc⁺ redox potential is typically assumed to be -4.8 eV relative to the vacuum level.

• Measurement: Record the cyclic voltammogram of the sample solution. Scan to positive potentials to find the onset of the first oxidation peak (E_ox) and to negative potentials for the onset of the first reduction peak (E_red).

• Calculation:

  • HOMO (eV) = - [E_ox (vs Fc/Fc⁺) + 4.8]

  • LUMO (eV) = - [E_red (vs Fc/Fc⁺) + 4.8]

  • Electrochemical Gap (eV) = LUMO - HOMO

The trustworthiness of this protocol is self-validating through the use of the ferrocene internal standard, which corrects for any drift in the reference electrode potential.

Conclusion and Recommendations

The selection between 1,4-diethynyl-2,5-dipropoxybenzene and its 1,4-diethynyl-2,5-dihexyloxybenzene counterpart is a crucial decision in materials design.

• Choose 1,4-diethynyl-2,5-dipropoxybenzene when:

  • Moderate solubility is sufficient for the intended application.

  • Maximizing the density of the conjugated backbone in the solid state is a priority.

  • Cost is a primary concern, as the starting materials for propoxy chains are generally less expensive.

• Choose 1,4-diethynyl-2,5-dihexyloxybenzene when:

  • High solubility is paramount for achieving high molecular weight polymers or for solution-processing techniques like inkjet printing or spin-coating.[11]

  • The goal is to create materials for high-performance organic light-emitting diodes (OLEDs) or organic photovoltaics (OPVs), where film quality and morphology are critical.[12][13]

  • Fine-tuning the solid-state packing and intermolecular interactions is a key aspect of the research.

Ultimately, the longer hexyloxy chains offer superior processability, making 1,4-diethynyl-2,5-dihexyloxybenzene the more versatile and often preferred monomer for advanced applications in organic electronics.

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A Comparative Guide to HPLC Method Validation for the Purity of 1,4-Diethynyl-2,5-dipropoxybenzene Monomer

This guide provides a comprehensive framework for the development and validation of a High-Performance Liquid Chromatography (HPLC) method for determining the purity of the monomer 1,4-Diethynyl-2,5-dipropoxybenzene. The principles and practices detailed herein are grounded in the International Council for Harmonisation (ICH) and U.S. Food and Drug Administration (FDA) guidelines, ensuring scientific integrity and regulatory compliance.[1][2][3][4] This document also presents a comparative analysis of HPLC with alternative analytical techniques, namely Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy, to assist researchers in selecting the most appropriate method for their specific needs.

The purity of monomers is a critical parameter in polymer science and materials chemistry. For a monomer like 1,4-Diethynyl-2,5-dipropoxybenzene, which may be used in the synthesis of advanced polymers and organic materials, even trace impurities can significantly impact the polymerization process and the final properties of the material. Therefore, a robust and reliable analytical method for purity assessment is paramount.

The Case for HPLC: A Strategic Choice for Purity Determination

High-Performance Liquid Chromatography is a powerful and versatile technique for separating, identifying, and quantifying components in a mixture.[5] For a moderately polar and UV-active compound like 1,4-Diethynyl-2,5-dipropoxybenzene, a reversed-phase HPLC method with UV detection is a logical and efficacious choice. The aromatic nature of the molecule suggests strong UV absorbance, which allows for sensitive detection.[6][7]

The primary objective of this HPLC method is to separate the main compound from any potential impurities, which may include starting materials, by-products of the synthesis, or degradation products.

A Validated HPLC Method for 1,4-Diethynyl-2,5-dipropoxybenzene

The following section details the parameters of a proposed HPLC method and a comprehensive validation protocol.

Experimental Protocol: HPLC Method Parameters

Parameter	Condition	Rationale
Instrument	HPLC system with a quaternary pump, autosampler, and UV-Vis detector	Standard equipment for robust and reproducible analysis.
Column	C18 column (e.g., 4.6 x 150 mm, 5 µm)	The non-polar stationary phase is ideal for retaining and separating aromatic compounds.
Mobile Phase	Isocratic elution with Acetonitrile:Water (70:30, v/v)	A common and effective mobile phase for reversed-phase chromatography of moderately non-polar analytes. The high organic content ensures adequate retention and elution of the target compound.
Flow Rate	1.0 mL/min	A typical flow rate that provides good separation efficiency without excessive pressure.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Detection Wavelength	254 nm	A common wavelength for detecting aromatic compounds, providing good sensitivity.
Injection Volume	10 µL	A standard volume that balances sensitivity with the risk of column overload.
Sample Preparation	Dissolve 10 mg of the sample in 10 mL of acetonitrile.	Acetonitrile is a good solvent for the analyte and is compatible with the mobile phase.

Method Validation Workflow

The validation of this analytical method is performed in accordance with ICH Q2(R2) guidelines to ensure that it is suitable for its intended purpose.[1][4][8] The following parameters are assessed:

Caption: Workflow for HPLC Method Validation.

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[6]

• Procedure: A solution of the 1,4-Diethynyl-2,5-dipropoxybenzene standard is injected, followed by a placebo (synthesis precursors and potential impurities) and a spiked sample.

• Acceptance Criteria: The peak for 1,4-Diethynyl-2,5-dipropoxybenzene in the spiked sample should be free from interference from any placebo components at its retention time.

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with a suitable level of precision, accuracy, and linearity.[9]

• Procedure: A series of at least five standard solutions of 1,4-Diethynyl-2,5-dipropoxybenzene are prepared at concentrations ranging from 50% to 150% of the nominal sample concentration. Each solution is injected in triplicate.

• Acceptance Criteria: The correlation coefficient (r²) of the calibration curve (peak area vs. concentration) should be ≥ 0.999.

Accuracy expresses the closeness of agreement between the value that is accepted either as a conventional true value or an accepted reference value and the value found.[9]

• Procedure: The accuracy is determined by a recovery study. A known amount of the 1,4-Diethynyl-2,5-dipropoxybenzene standard is spiked into a placebo at three concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration). Each level is prepared in triplicate.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Precision is the measure of the degree of repeatability of an analytical method under normal operating conditions.[10]

• Repeatability (Intra-assay precision): Six replicate injections of the 100% concentration standard solution are performed on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-assay precision): The repeatability assay is repeated on a different day, by a different analyst, and on a different instrument.

• Acceptance Criteria: The relative standard deviation (RSD) for both repeatability and intermediate precision should be ≤ 2.0%.

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[9]

• Procedure: LOD and LOQ are determined based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S, where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve).

• Acceptance Criteria: The LOQ should be demonstrated to be quantifiable with acceptable precision and accuracy.

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[5]

• Procedure: Small variations are introduced to the method parameters, such as the flow rate (± 0.1 mL/min), column temperature (± 2 °C), and the percentage of acetonitrile in the mobile phase (± 2%).

• Acceptance Criteria: The system suitability parameters (e.g., tailing factor, theoretical plates) should remain within acceptable limits, and the results should not be significantly affected by these minor changes.

Comparative Analysis: HPLC vs. Alternative Techniques

While HPLC is a powerful tool, other analytical techniques can also be employed for purity assessment. The choice of method often depends on the specific analytical question being asked.

Sources

• 1. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 2. scribd.com [scribd.com]
• 3. fda.gov [fda.gov]
• 4. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 5. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW [zenodo.org]
• 6. actascientific.com [actascientific.com]
• 7. helixchrom.com [helixchrom.com]
• 8. propharmagroup.com [propharmagroup.com]
• 9. researchgate.net [researchgate.net]
• 10. ajpaonline.com [ajpaonline.com]

Comparative Guide: FTIR Spectroscopy for 1,4-Diethynyl-2,5-dipropoxybenzene Alkyne Characterization

Executive Summary & Scientific Context

1,4-Diethynyl-2,5-dipropoxybenzene is a highly versatile, bifunctional monomer utilized extensively in conjugated polymer synthesis, Sonogashira cross-couplings, and Cu(I)-catalyzed alkyne-azide cycloaddition (CuAAC) click chemistry. For researchers tracking polymerization kinetics or confirming surface functionalization, Fourier Transform Infrared (FTIR) spectroscopy is the frontline analytical tool.

However, the pseudo-symmetric nature of this molecule presents unique spectroscopic challenges. This guide objectively compares the characteristic FTIR performance of this monomer against internal alkyne alternatives and evaluates the analytical efficacy of Attenuated Total Reflectance (ATR) versus Transmission (KBr) methodologies to ensure publication-grade data integrity.

Mechanistic Causality: The FTIR Profile of 1,4-Diethynyl-2,5-dipropoxybenzene

In IR spectroscopy, peak intensity is dictated by the change in the molecular dipole moment ( Δμ ) during the vibration. Understanding this causality is critical for accurate spectral interpretation.

• The ≡C-H Stretch (~3280 cm⁻¹): Because the terminal alkyne proton is highly polarized, the ≡C-H stretching vibration induces a massive change in the dipole moment. This results in a sharp, highly diagnostic, and intense peak .

• The C≡C Stretch (~2106 cm⁻¹): In strictly symmetrical internal alkynes (e.g., 1,4-bis(prop-1-ynyl)-2,5-dipropoxybenzene), the C≡C stretch is IR-inactive due to a net-zero dipole change. In 1,4-diethynyl-2,5-dipropoxybenzene, the terminal nature of the alkynes breaks perfect symmetry, making the C≡C stretch IR-active. However, because the molecular framework still possesses a pseudo-center of inversion, the net dipole change is small, rendering this peak weak to moderate .

• Ether Linkages (~1200 cm⁻¹): The 2,5-dipropoxy groups yield strong C-O-C asymmetric stretches. These peaks are unaffected by alkyne reactions and serve as excellent internal standards for normalizing spectra during kinetic tracking.

Table 1: Characteristic FTIR Peaks of 1,4-Diethynyl-2,5-dipropoxybenzene

Functional Group	Vibration Type	Wavenumber (cm⁻¹)	Intensity	Diagnostic Significance
Terminal Alkyne	≡C-H Stretch	~3280	Strong, Sharp	Primary marker for unreacted monomer.
Terminal Alkyne	C≡C Stretch	~2106	Weak to Moderate	Secondary marker; confirms triple bond presence.
Ether (Propoxy)	C-O-C Asym. Stretch	~1200 - 1250	Strong, Broad	Internal standard for normalizing spectra.
Aromatic Ring	C=C Stretch	~1490, 1590	Moderate	Structural backbone confirmation.

Performance Comparison: Analytical Methodologies

When selecting an FTIR methodology to track the consumption of the 1,4-diethynyl-2,5-dipropoxybenzene monomer, the choice of sampling technique fundamentally alters the spectral output.

Table 2: ATR-FTIR vs. Transmission (KBr Pellet) for Alkyne Detection

Parameter	ATR-FTIR	Transmission (KBr Pellet)
Sample Preparation	None (Neat sample applied directly to crystal)	High (Requires rigorous desiccation, milling, and pressing)
High-Wavenumber Sensitivity	Lower (Requires mathematical ATR correction)	Very High (True transmission profile captures sharp ≡C-H)
Moisture Interference	Minimal (No hygroscopic matrix used)	High (KBr absorbs water, creating a broad peak at 3400 cm⁻¹)
Best Use Case	Rapid, high-throughput reaction monitoring	Publication-grade structural characterization

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, every protocol must be treated as a self-validating system. Below are the optimized methodologies for capturing the alkyne peaks of 1,4-diethynyl-2,5-dipropoxybenzene.

Protocol A: Transmission FTIR via KBr Pellet (Gold Standard for High-Resolution)

Causality Focus: KBr is optically transparent in the mid-IR region. However, particle size is critical. If the monomer and KBr crystals are larger than the wavelength of the IR beam, it causes the "Christiansen effect" (scattering), resulting in a sloping baseline that obscures the weak 2106 cm⁻¹ C≡C peak.

• Desiccation: Dry KBr powder at 105°C for 24 hours prior to use.

  • Why: KBr is highly hygroscopic. Absorbed water creates a massive, broad O-H stretch at 3400 cm⁻¹ that will completely swallow the sharp 3280 cm⁻¹ ≡C-H alkyne peak.

• Milling: Mix 1-2 mg of 1,4-diethynyl-2,5-dipropoxybenzene with 100 mg of anhydrous KBr. Grind in an agate mortar for 2-3 minutes.

  • Why: Agate is non-porous and prevents sample loss. Grinding reduces particle size to <2 µm, preventing Mie scattering and baseline sloping.

• Pressing: Transfer the powder to a die and apply 10 tons of pressure under a vacuum for 5 minutes.

  • Why: The vacuum removes trapped air, preventing opaque micro-fractures in the pellet, ensuring a transparent disc for maximum IR transmission.

• Acquisition: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ for a minimum of 32 scans.

Protocol B: ATR-FTIR (High-Throughput Reaction Monitoring)

Causality Focus: ATR relies on an evanescent wave penetrating the sample. The depth of penetration ( dp​ ) is directly proportional to the wavelength. Therefore, high-wavenumber peaks (like the 3280 cm⁻¹ ≡C-H stretch) have a shallower penetration depth and appear artificially weaker compared to transmission spectra .

• Crystal Cleaning: Wipe the diamond or ZnSe ATR crystal with HPLC-grade isopropanol and allow it to evaporate.

  • Why: Acetone or ethanol can leave hydrocarbon residues that produce false C-H stretching peaks around 2900 cm⁻¹, interfering with the propoxy group signals.

• Background Scan: Collect a background spectrum of the ambient atmosphere.

  • Why: To subtract atmospheric CO₂ (2350 cm⁻¹) and water vapor, which sit dangerously close to the 2106 cm⁻¹ C≡C alkyne peak.

• Sample Application: Place 2-3 mg of the neat monomer directly onto the crystal. Apply the pressure anvil until the clutch clicks.

  • Why: Intimate optical contact between the sample and the crystal is required for the evanescent wave to penetrate. Poor contact results in a noisy, low-intensity spectrum.

• Acquisition & Correction: Run 32 scans at 4 cm⁻¹ resolution. Apply an "ATR Correction" algorithm in the spectrometer software.

  • Why: This mathematically compensates for the wavelength-dependent penetration depth, normalizing the 3280 cm⁻¹ ≡C-H peak intensity to match transmission data.

Mechanistic Workflow Visualization

The following diagram maps the logical relationship of FTIR peak shifts when tracking the conversion of 1,4-diethynyl-2,5-dipropoxybenzene during a CuAAC click polymerization workflow.

Figure 1: FTIR analytical workflow tracking the structural evolution of 1,4-Diethynyl-2,5-dipropoxybenzene.

References

• 12.8: Infrared Spectra of Some Common Functional Groups Chemistry LibreTexts[Link]

• Fluorescent polytriazoles containing 1,3,4-oxadiazole moieties synthesized via click polymerization RSC Advances[Link]

• Biotransformation and Cytotoxicity Evaluation of Kraft Lignin Degraded by Ligninolytic Serratia liquefaciens Frontiers in Microbiology[Link]

Effect of Propoxy vs. Methoxy Side Chains in Diethynylbenzene Monomers: A Comprehensive Comparison Guide

Introduction

In the development of advanced conjugated polymers—such as poly(phenylene ethynylene)s (PPEs) and poly(phenylene vinylene)s (PPVs)—1,4-diethynylbenzene (DEB) serves as a fundamental structural building block. For researchers and drug development professionals utilizing these polymers in fluorescent biosensors, targeted cellular imaging, and organic electronics, the photophysical performance of the material is paramount[1].

A critical, yet often underestimated, design parameter is the selection of the alkoxy side chain on the DEB monomer. This guide objectively compares the mechanistic and experimental effects of methoxy (-OCH₃) versus propoxy (-OCH₂CH₂CH₃) side chains. By engineering the steric bulk of these substituents, scientists can directly dictate polymer solubility, interchain packing, and fluorescence quantum yield[2][3].

Mechanistic Analysis: The Causality of Side-Chain Length

As a Senior Application Scientist, it is vital to understand that side chains do more than just confer basic solubility; they dictate the three-dimensional architecture of the polymer matrix.

• Steric Hindrance and Free Volume : The methoxy group is the shortest alkoxy substituent, offering minimal steric hindrance. When methoxy-DEB is polymerized, the rigid rod-like backbones can approach each other closely. Conversely, the propoxy group introduces a longer, flexible aliphatic chain that acts as a physical bumper, increasing the free volume between polymer chains[4].

• Interchain π-π Stacking and Aggregation : Because methoxy side chains allow for close proximity, the resulting polymers experience strong intermolecular π-π stacking. In polar solvents, aqueous biological media, or solid-state films, this leads to severe aggregation. Propoxy chains physically prevent the backbones from reaching the van der Waals contact distance required for strong π-π interactions, effectively isolating the individual polymer chains[5].

• Photophysical Consequences : The degree of aggregation directly controls the optical properties. Methoxy-substituted polymers often exhibit a bathochromic (red) shift in their emission spectra due to excimer formation and suffer from aggregation-caused quenching (ACQ), which drastically lowers the fluorescence quantum yield. Propoxy-substituted polymers maintain a more monomeric, blue-shifted emission profile with significantly higher quantum yields, making them vastly superior for high-sensitivity fluorescence assays[3][4].

Quantitative Data Comparison

The following table summarizes the divergent properties of DEB monomers and their resulting conjugated polymers based on side-chain selection.

Property / Parameter	Methoxy-DEB (-OCH₃)	Propoxy-DEB (-OPr)	Mechanistic Driver
Steric Bulk	Low	Moderate	Aliphatic chain length dictates the exclusion volume.
Solubility (Organic Solvents)	Poor to Moderate	High	Longer chains disrupt crystal packing, increasing solvation[2].
Interchain Distance	Shorter (~3.4 Å)	Longer (>4.0 Å)	Propoxy acts as a steric spacer between rigid backbones.
Solid-State Emission	Red-shifted (Excimer)	Blue-shifted (Monomeric)	π-π stacking in methoxy derivatives creates lower-energy traps[3].
Fluorescence Quantum Yield	Lower (Prone to ACQ)	Higher	Chain isolation by propoxy prevents non-radiative decay pathways[4].

Logical Relationship Visualization

Figure 1: Logical flow of alkoxy side-chain length dictating polymer photophysical properties.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the synthesis of these monomers and polymers must operate as a self-validating system. In-process analytical checks are embedded within the protocol to confirm causality and reaction success at each node before proceeding.

Protocol 1: Synthesis of Alkoxy-Substituted 1,4-Diethynylbenzene

Step 1: Williamson Ether Synthesis (Alkylation)

• Action : React 1,4-hydroquinone with either methyl iodide (for methoxy) or 1-bromopropane (for propoxy) in the presence of K₂CO₃ in DMF at 80°C.

• Causality : K₂CO₃ deprotonates the phenols to form nucleophilic phenoxides, which undergo an Sₙ2 attack on the alkyl halide to form the ether linkages.

• Validation Check : Analyze the crude product via ¹H NMR. The disappearance of the broad phenolic -OH peak (~9.0 ppm) and the appearance of the alkoxy protons (-OCH₃ at ~3.8 ppm or -OCH₂- at ~3.9 ppm) confirms complete alkylation.

Step 2: Electrophilic Aromatic Iodination

• Action : Treat the 1,4-dialkoxybenzene with I₂ and KIO₃ in an acetic acid/H₂SO₄ mixture at 80°C.

• Causality : The alkoxy groups are strongly electron-donating, directing the electrophilic iodine to the para positions relative to each other (the 2,5-positions of the ring). KIO₃ acts as an oxidant to continuously regenerate active electrophilic iodine (I⁺).

• Validation Check : GC-MS must show the molecular ion peak for the diiodinated product. ¹H NMR will show a single aromatic singlet (~7.2 ppm), confirming the symmetric 1,4-dialkoxy-2,5-diiodobenzene structure.

Step 3: Sonogashira Coupling & Deprotection

• Action : React the diiodide with trimethylsilylacetylene (TMSA) using Pd(PPh₃)₄ and CuI in diisopropylamine/toluene[2]. Subsequently, deprotect the TMS groups using K₂CO₃ in methanol.

• Causality : The Pd catalyst undergoes oxidative addition into the C-I bond. CuI forms a copper acetylide intermediate that transmetalates with the Pd complex, followed by reductive elimination to form the C-C bond.

• Validation Check : Conduct FTIR spectroscopy on the final monomer. The appearance of a sharp, strong C≡C-H stretching band at ~3300 cm⁻¹ validates the successful unmasking of the terminal alkynes.

Protocol 2: Polymerization to Poly(phenylene ethynylene) (PPE)

• Action : Co-polymerize the synthesized 1,4-diethynylbenzene (methoxy or propoxy) with a corresponding 1,4-diiodobenzene derivative under standard Sonogashira conditions (Pd(PPh₃)₄, CuI, toluene/amine, 80°C for 24h).

• Causality : Step-growth polymerization builds the extended π-conjugated backbone. The choice of the propoxy monomer ensures the growing polymer chain remains solvated, preventing premature precipitation and allowing for higher molecular weights[2].

• Validation Check : Monitor the reaction mixture's viscosity. A successful polymerization results in a highly viscous solution. Upon precipitation in cold methanol, a fibrous solid should form. UV-Vis spectroscopy will show a massive bathochromic shift (>100 nm) compared to the monomer, confirming extended conjugation.

Figure 2: Step-by-step experimental workflow for the synthesis and polymerization of DEB.

References

• Toward Crystalline Molecular Rotors with Linearly Conjugated Diethynyl-Phenylene Rotators and Pentiptycene Stators The Journal of Organic Chemistry - ACS Publications[Link]

• Odd−Even Effects and the Influence of Length and Specific Positioning of Alkoxy Side Chains on the Optical Properties of PPE−PPV Polymers Academia.edu[Link]

• Side chain linkages control aggregate structure in poly(phenylene ethynylene) conjugated polymers ResearchGate[Link]

• Emitting Materials I - Poly(p-phenylene vinylene) (PPV) davidlu.net[Link]

• Unraveling electronic energy transfer in single conjugated polyelectrolytes encapsulated in lipid vesicles PMC - NIH[Link]

Sources

• 1. Unraveling electronic energy transfer in single conjugated polyelectrolytes encapsulated in lipid vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. davidlu.net [davidlu.net]
• 4. academia.edu [academia.edu]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Single Crystal X-ray Diffraction of 1,4-Diethynyl-2,5-dialkoxybenzenes

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of materials science and drug development, the precise understanding of a molecule's three-dimensional structure is paramount. It dictates physical properties, biological activity, and intermolecular interactions. Single crystal X-ray diffraction (SCXRD) remains the gold standard for elucidating this atomic-level architecture. This guide provides a comprehensive analysis of the single crystal X-ray diffraction data for 1,4-diethynyl-2,5-dimethoxybenzene, a key building block in the synthesis of advanced materials. Due to the limited availability of public crystallographic data for the dipropoxy analogue, this guide will focus on the closely related and well-characterized dimethoxy derivative as a representative model.

This guide will objectively compare the crystallographic parameters of 1,4-diethynyl-2,5-dimethoxybenzene with other relevant dialkoxybenzene and diethynylbenzene derivatives. Furthermore, it will provide a detailed, field-proven experimental protocol for obtaining high-quality single crystals and subsequent X-ray diffraction data, underpinned by the principles of scientific integrity and experimental causality.

The Significance of 1,4-Diethynyl-2,5-dialkoxybenzenes

Derivatives of 1,4-diethynyl-2,5-dialkoxybenzene are of significant interest due to their rigid, linear structure and electron-rich aromatic core. These features make them ideal candidates for applications in:

• Organic Electronics: As molecular wires and components in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

• Supramolecular Chemistry: The ethynyl groups can participate in hydrogen bonding and metal coordination, leading to the formation of well-defined supramolecular assemblies.

• Drug Discovery: The rigid scaffold can be functionalized to create potent and selective inhibitors for various biological targets.

The length of the alkoxy chains (methoxy, propoxy, hexyloxy, etc.) plays a crucial role in tuning the solubility, crystal packing, and ultimately, the material's bulk properties. Understanding the crystal structure of these compounds is therefore essential for rational design and optimization in these fields.

Crystallographic Data Comparison

The following table summarizes the key crystallographic parameters for 1,4-diethynyl-2,5-dimethoxybenzene and compares them with several alternative structures. This comparative approach highlights how changes in substituents (alkoxy chain length, substitution at the ethynyl terminus) influence the crystal packing and molecular geometry.

Parameter	1,4-Diethynyl-2,5-dimethoxybenzene	1,4-Bis(hexyloxy)benzene[1]	1,4-Dibromo-2,5-bis(hexyloxy)benzene[2]	1,4-Bis(2-phenylethynyl)benzene[3]
Chemical Formula	C₁₂H₁₀O₂	C₁₈H₃₀O₂	C₁₈H₂₈Br₂O₂	C₂₂H₁₄
Molecular Weight	186.21 g/mol [4]	278.42 g/mol [1]	436.22 g/mol [2]	278.35 g/mol [3]
Crystal System	Monoclinic	Monoclinic	Triclinic	Monoclinic
Space Group	P2₁/c	P2₁/n	P-1	P2₁/n
a (Å)	10.329(2)	18.853(12)	6.9638(12)	12.313(3)
b (Å)	3.961(1)	7.512(5)	8.2581(14)	6.101(1)
c (Å)	11.530(2)	6.364(4)	9.7321(17)	10.027(2)
α (°)	90	90	107.012(2)	90
β (°)	98.43(3)	95.674(10)	106.981(2)	104.99(3)
γ (°)	90	90	99.193(2)	90
Volume (ų)	465.9(2)	896.9(11)	493.11(15)	728.5(3)
Z	2	2	1	2
Key Structural Features	The molecule possesses crystallographically imposed inversion symmetry. The packing is primarily determined by interactions between the alkyne hydrogen atoms and the methoxy oxygen atoms.[5]	The asymmetric unit contains one half-molecule situated on an inversion center. The alkyl chain adopts a fully extended all-trans conformation.[1]	The molecule is centrosymmetric, and the alkyl chains adopt a fully extended all-trans conformation. Intermolecular Br···Br interactions are observed.[2]	The molecule is centrosymmetric and largely planar.

Experimental Protocol: From Powder to Structure

The following section details a robust, step-by-step methodology for obtaining single crystal X-ray diffraction data for compounds like 1,4-diethynyl-2,5-dialkoxybenzenes. The causality behind each step is explained to provide a deeper understanding of the process.

Part 1: Crystal Growth - The Art and Science

The quality of the final crystal structure is intrinsically linked to the quality of the single crystal used for data collection.[6] For small organic molecules, slow crystallization from a supersaturated solution is the most effective method.[7]

Recommended Method: Slow Evaporation

This technique is straightforward and often yields high-quality crystals.

• Solvent Selection: Choose a solvent in which the compound has moderate solubility. For 1,4-diethynyl-2,5-dialkoxybenzenes, solvents like dichloromethane, chloroform, or toluene are good starting points. The goal is to create a nearly saturated solution at room temperature.

• Solution Preparation: Dissolve a small amount of the purified compound (typically 5-10 mg) in the chosen solvent (0.5-1 mL) in a clean, small vial. Ensure the compound is fully dissolved; gentle warming can be applied if necessary, but the solution should be allowed to cool back to room temperature.

• Controlled Evaporation: Cover the vial with a cap or parafilm with a few small holes pierced by a needle.[6] This restricts the rate of solvent evaporation, which is crucial for slow crystal growth. A faster evaporation rate leads to the formation of many small, often unsuitable, crystals.

• Incubation: Place the vial in a vibration-free environment and leave it undisturbed for several days to a week. Patience is key; rapid changes in temperature or physical disturbances can disrupt crystal growth.

Alternative Method: Vapor Diffusion

This method is particularly useful when only small amounts of material are available and can produce excellent crystals.[8]

• Solvent System: A binary solvent system is required: a "good" solvent in which the compound is soluble, and a "poor" solvent (or "anti-solvent") in which it is insoluble but miscible with the good solvent. For the target compounds, a good solvent could be dichloromethane, and a poor solvent could be hexane or methanol.

• Setup: Dissolve the compound in a minimal amount of the good solvent in a small, open vial. Place this vial inside a larger, sealed container (e.g., a beaker covered with a watch glass or a larger vial with a screw cap) containing a small amount of the poor solvent.

• Diffusion and Crystallization: The more volatile poor solvent will slowly diffuse into the solution of the compound, gradually reducing its solubility and leading to the slow formation of crystals.

Caption: Vapor diffusion crystal growth workflow.

Part 2: Crystal Selection and Mounting

• Microscopic Examination: Carefully examine the grown crystals under a polarizing microscope.[6] A good single crystal should be transparent, have well-defined faces, and be free of cracks or inclusions. It should exhibit uniform extinction under cross-polarized light.

• Crystal Selection: Select a crystal of appropriate size, typically between 0.1 and 0.3 mm in all dimensions.[9]

• Mounting: Using a micromanipulator, carefully pick up the selected crystal with a cryoloop and mount it on a goniometer head. The crystal is typically flash-cooled in a stream of cold nitrogen gas (around 100 K) to minimize radiation damage during data collection.

Part 3: Data Collection

• Instrumentation: Data is collected on a single-crystal X-ray diffractometer equipped with an X-ray source (commonly Mo Kα or Cu Kα radiation) and a sensitive detector (e.g., a CCD or CMOS detector).[9]

• Unit Cell Determination: A preliminary set of diffraction images is collected to determine the unit cell parameters and the crystal system.

• Data Collection Strategy: A full sphere of diffraction data is collected by rotating the crystal through a series of angles. The data collection strategy is optimized to ensure complete data with adequate redundancy.

Part 4: Structure Solution and Refinement

• Data Reduction: The raw diffraction images are processed to integrate the intensities of the diffraction spots and apply corrections for factors such as absorption.

• Structure Solution: The initial crystal structure is solved using direct methods or Patterson methods, which provide the initial positions of the atoms in the unit cell.

• Structure Refinement: The atomic positions and thermal parameters are refined against the experimental data using a least-squares minimization procedure. This iterative process improves the agreement between the calculated and observed diffraction patterns. The quality of the final structure is assessed using metrics such as the R-factor.

Caption: Overall single crystal X-ray diffraction workflow.

Conclusion

This guide has provided a detailed comparison of the single crystal X-ray diffraction data for 1,4-diethynyl-2,5-dimethoxybenzene with relevant alternative structures, offering insights into the influence of molecular substituents on crystal packing. The comprehensive experimental protocol outlined herein serves as a practical resource for researchers to obtain high-quality crystallographic data for this important class of compounds. A thorough understanding of the solid-state structure of these molecules is a critical step in the rational design of novel materials and therapeutics. The methodologies and comparative data presented aim to empower researchers in their pursuit of molecular structure-property relationships.

References

• Bruce, M. I., Head, N. J., White, A. H., & Skelton, B. W. (2004). 1,4-Diethynyl-2,5-dimethoxybenzene at ca 150 K. Acta Crystallographica Section C: Crystal Structure Communications, 60(1), o60–o61. [Link]

• Staples, R. J. (2015). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 5), m13–m22. [Link]

• Li, Y., Sonar, P., Singh, S. P., & Lin, T. T. (2013). 1,4-Bis(hexyloxy)benzene. Acta Crystallographica Section E: Structure Reports Online, 69(10), o1721. [Link]

• Li, Y., Zhang, J., & Wang, Y. (2008). 1,4-Dibromo-2,5-bis(hexyloxy)benzene. Acta Crystallographica Section E: Structure Reports Online, 64(9), o1930. [Link]

• PubChem. (n.d.). 1,4-Bis(2-phenylethynyl)benzene. Retrieved from [Link]

• PubChem. (n.d.). 1,4-Diethynyl-2,5-dimethoxybenzene. Retrieved from [Link]

• University of Zurich, Department of Chemistry. (n.d.). Preparation of Single Crystals for X-ray Diffraction. Retrieved from [Link]

• Massachusetts Institute of Technology, Department of Chemistry. (n.d.). Growing Quality Crystals. Retrieved from [Link]

• Infinity Scientific. (2025, April 13). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work? Retrieved from [Link]

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• 3. 1,4-Bis(2-phenylethynyl)benzene | C22H14 | CID 624226 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,4-Diethynyl-2,5-dimethoxybenzene | C12H10O2 | CID 640761 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Comprehensive Comparison Guide: UV-Vis Absorption Spectra of 1,4-Diethynyl-2,5-dipropoxybenzene Derivatives

Introduction

1,4-Diethynyl-2,5-dipropoxybenzene (DDPB) is a cornerstone building block in the synthesis of conjugated organic materials, particularly oligo(phenyleneethynylene)s (OPEs) and poly(phenyleneethynylene)s (PPEs). The strategic placement of dipropoxy groups on the central benzene ring serves a dual mechanistic purpose. First, it imparts essential solubility to the rigid, rod-like backbone in common organic solvents. Second, it acts as a strong electron-donating moiety. This electron donation raises the energy of the highest occupied molecular orbital (HOMO), thereby reducing the optical bandgap and red-shifting the absorption spectrum (1)[1].

This guide provides an objective comparison of the UV-Vis absorption characteristics of various DDPB derivatives, detailing the causality behind their photophysical behaviors and providing self-validating experimental protocols for researchers and drug development professionals.

Section 1: Mechanistic Drivers of Photophysical Properties

When DDPB is cross-coupled with electron-withdrawing groups—such as aldehyde-terminated benzenes or ene-imine heterocycles—it establishes a robust donor-acceptor (push-pull) architecture. This structural motif facilitates intramolecular charge transfer (ICT). In solution, these derivatives typically exhibit dual absorption bands: a high-energy band corresponding to the π→π* transition of the conjugated backbone, and a lower-energy band corresponding to the n→π* transition driven by the ICT (1)[1].

In the solid state, the photophysical dynamics shift dramatically. Intermolecular π-π stacking and the formation of charge-transfer cocrystals (e.g., with strong electron acceptors like 1,2,4,5-tetracyanobenzene, TCNB) lead to extreme spectral broadening. The overlap of donor and acceptor orbitals in the crystal lattice creates new, low-energy charge-transfer states that are not present in isolated molecules (1)[1].

Section 2: Comparative UV-Vis Absorption Data

The following table synthesizes quantitative UV-Vis absorption data for key DDPB derivatives, highlighting the environmental and structural dependencies of their optical properties.

Derivative / Complex	State / Solvent	λmax (nm)	Key Photophysical Features
OPE (Aldehyde-terminated)	Solution (THF, 6 μM)	328, 392	Distinct π→π* (328 nm) and n→π* (392 nm) transitions[1].
OPE (Aldehyde-terminated)	Solid-State (Crystal)	423	Bathochromic shift due to solid-state packing; shoulder at 336 nm[1].
OPE–TCPN Cocrystal	Solid-State	347–412	Broadened spectrum due to moderate intermolecular charge-transfer[1].
OPE–TCNB Cocrystal	Solid-State	218–546	Extreme broadening indicating strong intermolecular charge-transfer[1].
Ene-Imine Derivative (10b)	Solution (CHCl3)	387	Push-pull architecture; strong absorption in the 350–425 nm region[2].

Section 3: Standardized Experimental Protocols

Protocol 1: Synthesis of OPE Derivatives via Sonogashira Coupling

To ensure a self-validating synthetic workflow, this protocol utilizes Thin-Layer Chromatography (TLC) monitoring to confirm the complete consumption of the limiting reagent, preventing the isolation of unreacted starting materials.

• Preparation : Flame-dry a two-neck round-bottom flask and backfill with anhydrous N₂ to eliminate oxygen, which can cause unwanted alkyne homocoupling (Glaser coupling).

• Reagent Loading : Add the aryl halide (e.g., 4-bromobenzaldehyde, 2.5 equiv), DDPB (1.0 equiv), Pd(PPh₃)₂Cl₂ (8 mol%), and CuI (8 mol%) (2)[2].

• Solvent Addition : Dissolve the mixture in a degassed 1:1 (v/v) solution of anhydrous DMF and diisopropylamine. The amine acts as both the base and the solvent.

• Reaction Execution : Heat the mixture to 90 °C under continuous stirring. Monitor the reaction via TLC (e.g., 2:3 EtOAc/hexanes) until the DDPB is fully consumed (typically 5–12 h)[2].

• Workup and Isolation : Quench the reaction with saturated NH₄Cl(aq) to neutralize the amine and remove copper salts. Extract the organic phase with EtOAc, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography.

Protocol 2: UV-Vis Spectral Acquisition

This protocol incorporates baseline correction and matrix dilution to ensure high-fidelity data free from scattering artifacts.

• Solution-State Measurement :

  • Prepare a 6 μM solution of the synthesized derivative in spectroscopic-grade THF[1].

  • Record a baseline spectrum using pure THF in a matched 1 cm path-length quartz cuvette to eliminate solvent absorption and scattering.

  • Scan the sample from 200 nm to 800 nm using a dual-beam UV-Vis spectrophotometer (e.g., Agilent Cary 5000).

• Solid-State Measurement :

  • For crystalline samples or cocrystals, direct transmission is impossible due to opacity. Use an integrating sphere accessory.

  • Disperse the crystalline powder homogeneously in a non-absorbing BaSO₄ matrix (typically 1-5 wt% sample).

  • Collect the diffuse reflectance spectrum and convert it to an absorbance equivalent using the Kubelka-Munk function[1].

Section 4: Workflows and Logical Relationships

Synthesis and photophysical characterization workflow for DDPB derivatives.

Energy transition and charge-transfer pathways in DDPB-derived OPEs.

References

• Tuning of Optoelectronic Properties in Oligo(phenyleneethynylene)-Based Cocrystals through Modulation of Charge-Transfer Interactions. ACS Omega.1

• Accessing the Ene–Imine Motif in 1H-Isoindole, Thienopyrrole, and Thienopyridine Building Blocks. ACS Omega.2

Sources

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• 2. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

1,4-Diethynyl-2,5-dipropoxybenzene proper disposal procedures

1,4-Diethynyl-2,5-dipropoxybenzene: Comprehensive Operational Handling and Disposal Procedures

As a Senior Application Scientist, I frequently encounter 1,4-diethynyl-2,5-dipropoxybenzene in the synthesis of advanced materials, such as poly(phenylene ethynylene)s (PPEs) and covalent organic frameworks (COFs). While its dipropoxy side chains enhance solubility and processability, its terminal di-alkyne moieties introduce specific reactive hazards. This guide provides researchers and drug development professionals with an authoritative, self-validating system for the safe handling, mechanistic understanding, and step-by-step disposal of this compound.

Physicochemical Profile & Hazard Summary

Before handling or disposing of the compound, it is critical to understand its quantitative baseline.

Property	Specification
Compound Name	1,4-Diethynyl-2,5-dipropoxybenzene
CAS Number	406721-43-5[1]
Molecular Formula	C16H18O2[1]
Molecular Weight	242.32 g/mol [1]
Physical State	Yellow crystalline solid[2]
Primary Hazards	Skin/Eye Irritant, Reactive Terminal Alkyne, Explosive Acetylide Potential[3][4]

Mechanistic Causality of Alkyne Hazards

To handle this compound safely, one must understand why it is hazardous. The terminal alkyne protons are unusually acidic (pKa ~25) compared to standard hydrocarbons ([5]). This acidity is a direct consequence of the sp-hybridization of the alkynyl carbons. The 50% s-character of the sp-orbital holds the electron pair closer to the nucleus, stabilizing the resulting acetylide anion ([6]).

• Explosive Metal Acetylide Formation: When terminal alkynes come into contact with heavy metal cations—specifically silver (Ag⁺), copper (Cu⁺), and mercury (Hg²⁺)—they readily form metal acetylide salts ([4]). These salts, particularly copper and silver acetylides, are highly shock-sensitive and can detonate violently when dry[6]. Therefore, waste streams containing 1,4-diethynyl-2,5-dipropoxybenzene must be strictly segregated from heavy metal waste.

• Exothermic Homocoupling (Glaser Coupling): Under basic conditions in the presence of trace oxygen and copper catalysts (often used in Sonogashira or Click chemistry workflows), the compound can undergo Glaser coupling[4]. Because it is a di-alkyne, this leads to uncontrolled polymerization, generating heat and potentially causing pressure buildup in sealed waste containers.

Experimental Workflow: Safe Handling During Cross-Coupling

When utilizing 1,4-diethynyl-2,5-dipropoxybenzene in a standard Sonogashira cross-coupling reaction, follow these self-validating steps to ensure safety and prevent premature degradation before it even reaches the waste stream:

• Inert Atmosphere Preparation: Terminal alkynes are susceptible to oxidative degradation and oligomerization[4]. Purge the reaction vessel with argon or nitrogen for at least 15 minutes prior to introducing the alkyne.

• Reagent Addition Sequence: Add the aryl halide, palladium catalyst, and 1,4-diethynyl-2,5-dipropoxybenzene to the vessel. Add the copper(I) co-catalyst last, immediately followed by the amine base (e.g., triethylamine). Causality: This sequence minimizes the time the alkyne is exposed to copper in the absence of the coupling partner, reducing the risk of bulk copper acetylide accumulation.

• Reaction Quenching: Upon reaction completion, quench the mixture with a saturated aqueous solution of ammonium chloride (NH₄Cl). Causality: This neutralizes the amine base and complexes the copper ions, preventing further acetylide formation during the workup phase.

Proper Disposal Procedures (Step-by-Step)

Disposal of 1,4-diethynyl-2,5-dipropoxybenzene must be executed with precision to mitigate the risk of explosive acetylide formation in the waste stream.

Step 1: Segregation and Compatibility Verification

• Never dispose of 1,4-diethynyl-2,5-dipropoxybenzene in the same waste container as silver, copper, or mercury salts[4].

• Ensure the waste container does not contain strong bases (e.g., sodium amide, butyllithium), which will quantitatively deprotonate the alkyne to form highly reactive acetylide anions[5].

Step 2: Acetylide Destruction (Remediation for Catalyzed Reactions) If the waste stream was generated from a copper- or silver-catalyzed reaction, you must assume trace metal acetylides are present.

• Protocol: In a fume hood behind a blast shield, treat the aqueous/organic waste mixture with dilute nitric acid (HNO₃) until the pH is slightly acidic (pH ~4-5).

• Validation: Warm the mixture gently (do not boil). The dilute nitric acid destroys metal acetylides, converting them back to the free alkyne and the soluble metal cation[6].

Step 3: Dilution and Stabilization

• Dilute the organic layer containing the unreacted alkyne with a compatible, non-halogenated solvent (e.g., ethyl acetate or toluene) to reduce its concentration. Concentrated di-alkynes pose a higher risk of auto-polymerization.

Step 4: Final Labeling and Transfer

• Label the container clearly: "Hazardous Organic Waste: Contains Terminal Alkynes. DO NOT MIX WITH HEAVY METALS (Ag, Cu, Hg)."

• Store the waste container in a cool, dark, and well-ventilated area until pickup by Environmental Health and Safety (EHS) professionals for high-temperature incineration.

Visualization: Waste Triage and Acetylide Mitigation Pathway

Figure 1: Decision matrix and remediation pathway for safe disposal of terminal alkynes.

References

• Chemistry LibreTexts. "9.7: Alkyne Acidity - Formation of Acetylide Anions." Organic Chemistry (McMurry). Available at:[Link]

• Master Organic Chemistry. "Alkylation of Acetylides." Master Organic Chemistry. Available at:[Link]

Sources

• 1. 406721-43-5 | 1,4-Diethynyl-2,5-dipropoxybenzene - AiFChem [aifchem.com]
• 2. yottadeft.com [yottadeft.com]
• 3. matrix.staging.1int.co.uk [matrix.staging.1int.co.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Personal protective equipment for handling 1,4-Diethynyl-2,5-dipropoxybenzene

Advanced Operational and Safety Guide: Handling 1,4-Diethynyl-2,5-dipropoxybenzene

As drug development and materials science increasingly rely on highly conjugated organic frameworks, 1,4-Diethynyl-2,5-dipropoxybenzene (CAS: 406721-43-5) has emerged as a critical building block. Widely utilized via Sonogashira couplings to synthesize oligo(phenyleneethynylene) (OPE) fluorophores and complex heterocyclic scaffolds 12, this bifunctional alkyne demands stringent handling protocols.

As a Senior Application Scientist, my goal is to provide you with more than just a safety data sheet. This guide delivers the essential physicochemical context, targeted Personal Protective Equipment (PPE) matrices, and self-validating operational workflows required to handle this compound safely and effectively in your laboratory.

Physicochemical Profiling & Hazard Causality

Before interacting with any chemical, we must understand the causality behind its hazards. 1,4-Diethynyl-2,5-dipropoxybenzene is a yellow crystalline solid 3. The presence of two terminal ethynyl groups makes it highly valuable for cross-coupling, but these electron-rich triple bonds also dictate its reactivity profile.

Causality Insight: The dipropoxy substituents significantly increase the molecule's lipophilicity compared to bare ethynylbenzenes. High lipophilicity means that if this compound is dissolved in permeating organic solvents (like DMF or Dichloromethane), its ability to cross the stratum corneum (dermal layer) is drastically enhanced. Therefore, skin contact is not just a surface irritant issue, but a systemic exposure risk.

Table 1: Chemical Identity & Hazard Profile

Parameter	Specification	Causality / Operational Impact
CAS Number	406721-43-5	Unique identifier for procurement and safety tracking 4.
Molecular Formula	C16H18O2	Determines molecular weight (242.32 g/mol ) for precise stoichiometric calculations 4.
Appearance	Yellow crystalline solid	Prone to static scatter during weighing; requires draft protection 3.
GHS Hazards	H302, H315, H319, H335, H410	Analogous to related ethynylbenzenes; necessitates strict dermal, ocular, and environmental protection 5.

Personal Protective Equipment (PPE) Matrix

Do not rely on standard latex gloves. Latex offers virtually zero resistance to the non-polar organic solvents typically used to dissolve 1,4-Diethynyl-2,5-dipropoxybenzene.

Table 2: PPE Specifications

Equipment Category	Specification	Causality / Rationale
Hand Protection	Nitrile (Solid) / Butyl Rubber (Solvent)	Nitrile is sufficient for the dry solid, but butyl rubber is required to prevent permeation when handling the compound in organic solvents.
Eye Protection	ANSI Z87.1 Splash Goggles	Protects against micro-particulate dust from the crystalline solid and solvent splashes during the reaction quench.
Body Protection	Flame-Resistant (FR) Lab Coat	Sonogashira couplings often utilize flammable solvents (THF, Et3N). FR coats mitigate ignition risks during palladium/copper catalyst handling.
Respiratory	Fume Hood (Min 100 fpm face velocity)	Prevents inhalation of H335-classified dust and volatile organic solvents used during the reaction.

Operational Workflow & Self-Validating Protocols

To ensure both safety and high reaction yields, every step in your workflow must be self-validating. This means incorporating built-in checks to confirm the step was successful before proceeding.

Figure 1: Operational workflow for handling 1,4-Diethynyl-2,5-dipropoxybenzene.

Step-by-Step Methodology: Sonogashira Coupling Setup

Step 1: Reagent Weighing

• Action: Weigh 1,4-Diethynyl-2,5-dipropoxybenzene using an anti-static spatula in a draft-shielded balance.

• Self-Validation: The mass reading must stabilize within 3 seconds. Continuous drifting indicates static interference or draft exposure, which must be resolved before transferring the solid to prevent inhalation hazards.

Step 2: Inert Atmosphere Preparation

• Action: Transfer the solid to a Schlenk flask and cycle with Argon/Vacuum three times.

• Self-Validation: Observe the vacuum gauge; it must hold below 0.1 mbar for 60 seconds without the pump actively pulling. This validates the absence of atmospheric oxygen, which is critical to prevent unwanted Glaser homocoupling of the diethynyl groups.

Step 3: Dissolution & Catalyst Addition

• Action: Dissolve the monomer in degassed solvent (e.g., THF) and add Pd(PPh3)2Cl2 and CuI catalysts 2.

• Self-Validation: The solution should transition to a characteristic clear or slightly tinted homogeneous state before catalyst addition. Any persistent turbidity indicates incomplete dissolution or solvent contamination, which will stall the catalytic cycle.

Spill Response & Disposal Logistics

• Solid Spill (Dry): Do not sweep. Sweeping generates airborne H335-classified dust. Gently cover the spill with damp absorbent paper to suppress dust, then carefully scoop into a designated hazardous waste container.

• Solvent Spill: If dissolved in an organic solvent, immediately extinguish all ignition sources. Apply a universal chemical absorbent pad.

• Waste Segregation: Unreacted 1,4-Diethynyl-2,5-dipropoxybenzene and its organic washings must be disposed of in Non-Halogenated Organic Waste (unless DCM or chloroform was used as the solvent). Aqueous layers from the reaction quench containing heavy metal catalysts (Pd/Cu) must be segregated into Heavy Metal Aqueous Waste .

References

• AiFChem. "406721-43-5 | 1,4-Diethynyl-2,5-dipropoxybenzene". 4

• Yottadeft. "1,4-diethynyl-2,5-dipropoxybenzene". 3

• Kuttiyullathil, S., et al. "Tuning of Optoelectronic Properties in Oligo(phenyleneethynylene)-Based Cocrystals through Modulation of Charge-Transfer Interactions." ACS Omega. 1

• ACS Publications. "Accessing the Ene–Imine Motif in 1H-Isoindole, Thienopyrrole, and Thienopyridine Building Blocks." ACS Omega. 2

• BLD Pharm. "128834-29-7 | 1,4-Dibutoxy-2,5-diethynylbenzene Safety Data". 5

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• 5. 128834-29-7|1,4-Dibutoxy-2,5-diethynylbenzene|BLD Pharm [bldpharm.com]